Silver Oxide

• IUPAC Name: disilver;oxygen(2-)
• InChI: InChI=1S/2Ag.O/q2*+1;-2
• InChI Key: NDVLTYZPCACLMA-UHFFFAOYSA-N
• Canonical SMILES: [O-2].[Ag+].[Ag+]
• Molecular Formula: Ag2O
• Molecular Weight: 231.736 g/mol
• Physical Description: Silver oxide is an odorless brown-black solid. Sinks in water. (USCG, 1999), Brownish-black odorless solid; [Merck Index] Dark brown odorless powder; Insoluble in water (0.017 g/L); [Aldrich MSDS]
• Density: 7.14 at 68 °F (USCG, 1999) - Denser than water; will sink
• CAS No.: 20667-12-3, 11113-88-5

Description

Silver Oxide (Ag₂O) is an inorganic compound appearing as a fine black or dark brown powder . It is valued in research for its role as a mild oxidizing agent, capable of converting aldehydes to carboxylic acids . It also functions as a versatile base and halide scavenger in organic synthesis, facilitating reactions such as the selective monoalkylation of symmetric diols and the formation of N-heterocyclic carbene complexes . A significant and growing research application is the synthesis of this compound nanoparticles (Ag₂O NPs) via eco-friendly "green" methods using plant extracts, such as from Kniphofia foliosa or Eruca sativa . These biosynthesized nanoparticles show promising biological activity, including antioxidant, antimicrobial, and cytotoxic properties, making them a subject of interest for potential biomedical and catalytic applications . The mechanism of action for silver-based nanomaterials is often linked to the generation of reactive oxygen species (ROS) and the subsequent induction of oxidative stress in target cells . Beyond chemical synthesis, this compound is a critical material in energy storage, serving as the cathode material in silver-oxide batteries . It also finds use as a polishing agent for glass and a catalyst for various reactions . This product is intended for Research Use Only and is not intended for diagnostic or therapeutic procedures.

Synthetic Methodologies for Silver Oxide Materials

Classical and Conventional Precipitation Routes

Precipitation represents one of the most fundamental and widely employed strategies for the synthesis of silver oxide. This approach is valued for its operational simplicity and scalability, making it suitable for producing both bulk and specialized this compound materials. The underlying principle involves the reaction of a soluble silver salt with an alkaline solution, leading to the formation of insoluble this compound, which then precipitates from the solution.

Chemical Precipitation Techniques for Bulk this compound Synthesis

Chemical precipitation is a straightforward and effective method for the bulk synthesis of silver(I) oxide (Ag₂O). The process typically involves combining an aqueous solution of a silver salt, most commonly silver nitrate (B79036) (AgNO₃), with an alkali hydroxide (B78521), such as sodium hydroxide (NaOH) or potassium hydroxide (KOH). The reaction results in the formation of a dark brown or black precipitate of Ag₂O.

The fundamental chemical reaction for this process can be represented as: 2AgNO₃(aq) + 2KOH(aq) → Ag₂O(s) + 2KNO₃(aq) + H₂O(l)

This method is advantageous for its simplicity and the use of readily available precursors. An eco-friendly adaptation of this method utilizes orange leaf extract as a reducing factor in conjunction with sodium hydroxide as the precipitating agent, highlighting a greener approach to bulk synthesis. The resulting precipitate is typically collected, washed with deionized water to remove residual ions, and dried to yield a fine powder.

Controlled Precipitation for Size and Morphology Regulation

While simple precipitation is effective for bulk synthesis, controlling the particle size and morphology requires careful manipulation of reaction parameters. Research has shown that the morphology of this compound microcrystals can be finely tuned by adjusting the concentrations of reactants like silver nitrate and sodium hydroxide. researchgate.net The physical properties, such as particle size and surface morphology, are governed by experimental parameters including reagent concentration and stoichiometry. researchgate.netijarse.com However, achieving precise control can be challenging due to the rapid nature of the precipitation reaction. researchgate.net

In one study focused on silver(II) oxide (AgO), various particle sizes and morphologies were achieved by controlling the experimental parameters during synthesis via alkaline oxidation with potassium persulfate (K₂S₂O₈). aip.org By systematically varying the concentrations of silver nitrate and potassium persulfate, researchers were able to produce AgO particles with distinct shapes and sizes. aip.org

Table 1: Effect of Reactant Concentration on AgO Particle Morphology This table is based on findings from a study on the controlled synthesis of silver(II) oxide particles and illustrates how varying reactant concentrations can influence the final particle shape.

Concentration of AgNO₃ (M)	Concentration of K₂S₂O₈ (M)	Observed Particle Morphology	Particle Size Range
5.9	0.26	Flake	50-150 nm (thickness), 0.58-1 µm (length)
Varying	Varying	Pebble	Not specified
Varying	Varying	Slice	Not specified

This demonstrates that through methodical adjustments of reaction conditions, precipitation can be refined from a bulk synthesis technique to a more controlled process for producing this compound materials with specific physical characteristics.

Co-precipitation Methods for Composite this compound Materials

Co-precipitation extends the precipitation technique to synthesize composite materials where this compound is integrated with other compounds. This method involves the simultaneous precipitation of silver ions and cations of other materials from a solution. It is a cost-effective and environmentally friendly approach that allows for control over the particle size and distribution of the resulting composite. wu.ac.th

A notable example is the synthesis of iron-silver magnetic binary oxide nanoparticles (Fe-Ag MBON). rroij.com This process involves the co-precipitation of ferric and ferrous chloride solutions in the presence of a silver source, resulting in a nanoadsorbent material. rroij.com Similarly, Ag/γ-Fe₂O₃ nanocomposites have been prepared via a modified co-precipitation method, where a pre-formed maghemite (γ-Fe₂O₃) precipitate is dispersed in a solution containing silver ions, which are then reduced to form the composite. researchgate.net

Other applications include the creation of silver nanoparticle composites with epoxy resin and the synthesis of lead oxide-silver oxide nanoparticles. wu.ac.thsciencepublishinggroup.com The co-precipitation method has also been used to prepare layered double hydroxide (LDH), which can then serve as a substrate for the growth of this compound nanoparticles. ijarse.com These examples underscore the versatility of co-precipitation in fabricating a diverse range of this compound-based composite materials.

Advanced Solution-Based and Soft Chemistry Techniques

To achieve greater control over the nanoscale properties of this compound, advanced solution-based methods are often employed. These "soft chemistry" techniques, including sol-gel and hydrothermal/solvothermal synthesis, operate under milder conditions than traditional solid-state reactions and allow for the production of highly pure, crystalline, and morphologically controlled nanomaterials.

Sol-Gel Synthesis Approaches for Nanoscaled this compound

The sol-gel method is a versatile low-temperature technique for producing high-quality metal oxide nanoparticles with excellent control over their properties. sci-hub.se The process involves the transition of a colloidal suspension of particles (a sol) into a gel-like network, which is then processed to form the final material. numberanalytics.com This method is noted for its operational simplicity, the high purity and yield of the product, and the ability to produce homogeneous materials. ijarse.comsci-hub.se

For the synthesis of nanoscaled this compound (Ag₂O), a typical sol-gel process uses silver nitrate (AgNO₃) as the inorganic precursor. ijarse.com In a modified approach, citric acid is mixed with ethylene (B1197577) glycol to form a homogenous gel, with ethylene glycol acting as a sol stabilizer. ijarse.com The process involves mixing the silver salt solution with the citric acid solution, followed by the dropwise addition of ethylene glycol under continuous stirring. ijarse.com The resulting precipitates are then washed and dried to obtain Ag₂O nanoparticles. ijarse.com Research has shown that the sol-gel method can produce Ag₂O nanoparticles with the smallest particle size (around 232.7 nm) and largest specific surface area (60.09 m²/g) when compared to sonochemical and biological methods. wu.ac.th

Key steps in a typical sol-gel synthesis include:

Hydrolysis: A metal precursor (e.g., metal alkoxide or salt) reacts with water.

Polycondensation: The hydrolyzed molecules link together, forming a three-dimensional network. sci-hub.se

Aging: The gel network strengthens and contracts. sci-hub.se

Drying: The solvent is removed from the gel. sci-hub.se

Thermal Decomposition/Calcination: The dried gel is heated to remove organic residues and induce crystallization. aip.orgsci-hub.se

This technique is not only used for pure this compound but also for creating composites, such as CuO:Ag₂O nanoparticles, where the precursors for both oxides are processed together via the sol-gel route. aip.org

Hydrothermal and Solvothermal Synthesis of Crystalline Silver Oxides

Hydrothermal and solvothermal synthesis are advanced methods carried out in aqueous solutions (hydrothermal) or organic solvents (solvothermal) within a sealed vessel, known as an autoclave or reactor, at elevated temperatures and pressures. These techniques are highly effective for producing well-defined, highly crystalline nanoparticles. The high pressure and temperature facilitate the dissolution and recrystallization of materials, leading to products with high purity and controlled stoichiometry.

Hydrothermal synthesis has been employed to fabricate silver nanoparticles from precursors like silver acetate (B1210297) (CH₃COOAg) at temperatures ranging from 250 to 450 °C. scientific.netresearchgate.net In supercritical water (e.g., 400 °C and 31.5 MPa), the reaction rate increases significantly, allowing for the rapid synthesis of highly crystalline silver particles with sizes between 30 and 80 nm. scientific.netresearchgate.net While many studies focus on metallic silver, the principles are applicable to its oxides. For instance, investigations into the Ag₂O-V₂O₅-HF(aq) system under hydrothermal conditions have yielded various crystalline silver vanadate (B1173111) phases, demonstrating the method's utility in producing complex, multi-metal oxide crystals. researchgate.net

Solvothermal methods are particularly useful for creating composite materials. For example, Ag₂O/Fe₂O₃ p-n heterojunctions have been prepared using a solvothermal precipitation-deposition method. mdpi.com Similarly, γ-Fe₂O₃ nanoparticles have been synthesized via a solvothermal route using FeCl₃ as a precursor in ethylene glycol, which acts as both a solvent and a reducing agent. mdpi.com The use of solvents like n-butylalcohol or dimethylbenzene in solvothermal processes has been shown to influence the morphology of the resulting α-Fe₂O₃ particles. researchgate.net

Table 2: Parameters in Hydrothermal/Solvothermal Synthesis of Silver-Containing Materials This table summarizes typical conditions and outcomes for hydrothermal and solvothermal synthesis of materials containing silver, based on various research findings.

Material	Method	Precursor(s)	Solvent/Medium	Temperature (°C)	Resulting Product
Silver Nanoparticles	Hydrothermal	Silver Acetate	Water	250 - 450	Highly crystalline Ag NPs (30-80 nm) scientific.netresearchgate.net
Silver Nanowires	Hydrothermal	AgNO₃, D-glucose, PVP	Water	150	High aspect ratio Ag nanowires techconnect.org
γ-Fe₂O₃ Nanoparticles	Solvothermal	FeCl₃, NaOAc	Ethylene Glycol	Not specified	Monodispersed spherical γ-Fe₂O₃ NPs mdpi.com
α-Fe₂O₃ Particles	Solvothermal	Fe(OH)₃ gel	n-butylalcohol	Not specified	Well-defined α-Fe₂O₃ particles researchgate.net
Ag/Fe₂O₃ Nanocomposite	Green/Hydrothermal-like	AgNO₃, Fe(SO₄)₃·6H₂O	Water (with plant extract)	70	Ag/Fe₂O₃ nanocomposite nih.gov

These advanced techniques provide a powerful platform for the rational design and synthesis of crystalline this compound and its composites with tailored properties for specific applications.

Sonochemical Synthesis Strategies for Nanoparticle Production

Sonochemical synthesis is a versatile method that utilizes acoustic cavitation—the formation, growth, and implosive collapse of bubbles in a liquid—to create nanoparticles. acs.org This process generates localized hot spots with extreme temperatures and pressures, driving chemical reactions like oxidation, reduction, and hydrolysis that lead to the formation of nanomaterials. acs.org The technique is noted for being an environmentally friendly and safe approach for synthesizing silver nanoparticles. nih.gov

The synthesis of silver nanoparticles via sonochemical routes often involves a silver precursor, such as silver nitrate (AgNO₃), and a reducing/stabilizing agent in an aqueous solution. nih.govorientjchem.org The reaction parameters are critical for controlling the characteristics of the resulting nanoparticles. Key variables include the concentration of reactants, pH level, sonication time, and amplitude. nih.govorientjchem.org For instance, one study optimized conditions to include 10 ml of 1 mM silver nitrate, 25 mg of starch as a stabilizer, a pH of 11, and sonication for 20 minutes at room temperature. nih.gov This process yielded spherical, polydispersed silver nanoparticles with diameters ranging from 23 to 97 nm. nih.gov

The pH of the reaction medium plays a crucial role. Alkaline conditions are generally favorable for the reduction of silver ions. orientjchem.org In a study using lactose (B1674315) as a reducing agent, silver nanoparticles were successfully produced in alkaline solutions, whereas acidic conditions did not yield any nanoparticles. orientjchem.org The concentration of the reducing agent also influences the final particle size; an increase in lactose concentration from 0.5% w/v to 2.0% w/v resulted in an increase in the average nanoparticle size from approximately 16 nm to 34 nm. orientjchem.org

Table 1: Sonochemical Synthesis Parameters for Silver Nanoparticles

Precursor	Reducing/Stabilizing Agent	pH	Sonication Time	Resulting Particle Size	Source(s)
Silver Nitrate (AgNO₃)	Starch	11	20 min	23-97 nm	nih.gov
Silver Nitrate (AgNO₃)	Lactose (0.5% w/v)	Alkaline	N/A	~16 nm	orientjchem.org
Silver Nitrate (AgNO₃)	Lactose (2.0% w/v)	Alkaline	N/A	~34 nm	orientjchem.org

Microemulsion Techniques for Size-Controlled Synthesis

Microemulsion techniques offer a high degree of control over the size and shape of nanoparticles by using self-assembled surfactant molecules to create nano-sized reactors. researchgate.netresearchgate.net A common approach is the water-in-oil (w/o) microemulsion, or reverse micelle system, which consists of nano-sized water droplets dispersed in a continuous oil phase, stabilized by a surfactant. researchgate.netresearchgate.net

The synthesis typically involves preparing two separate microemulsions: one containing the silver precursor (e.g., silver nitrate) in its aqueous phase and the other containing a reducing agent (e.g., sodium borohydride). researchgate.net When these two microemulsions are mixed, the micelles collide, and their contents are exchanged, initiating the reduction of silver ions and the subsequent nucleation and growth of nanoparticles within the confined space of the water droplets. researchgate.net

The key parameter for controlling nanoparticle size is the molar ratio of water to surfactant, denoted as ω ([H₂O]/[Surfactant]). researchgate.netresearchgate.net This ratio dictates the size of the aqueous core of the reverse micelles. By adjusting ω, the type of oil phase, and the concentrations of reactants, the final size of the nanoparticles can be precisely tailored. researchgate.net For example, a study using dioctyl sodium sulfosuccinate (B1259242) (AOT) as the surfactant and cyclohexane (B81311) as the oil phase demonstrated that varying ω from 2.5 to 10 resulted in well-controlled silver nanoparticles. researchgate.net This method successfully produced spherical nanoparticles with diameters between 5 and 7 nm, which remained stable in colloidal solution for several months. researchgate.net

Electrochemical and Physical Vapor Deposition Approaches

Electrochemical Deposition of this compound Thin Films

Electrochemical deposition is a technique used to synthesize thin films by applying an external electrical potential or current. This method allows for the formation of various this compound phases. For instance, MnOₓ/Ag thin films have been prepared by electrochemically depositing them onto an Indium Tin Oxide (ITO) substrate from an aqueous solution containing silver acetate and potassium permanganate. mdpi.com In this system, the addition of silver was found to enhance the electrochromic properties of the film. mdpi.com

X-ray photoelectron spectroscopy (XPS) analysis revealed that the resulting films were composites. mdpi.com Films with lower silver content were composed of Ag₂O and α-Mn₂O₃ nanoparticles, while those with higher silver content consisted of Ag₂O₂ and β-MnO₂. mdpi.com The process involves complex redox reactions where silver nanoparticles can act as a reducing agent, varying the valence state of manganese. mdpi.com During cyclic voltammetry, silver ions were observed to reduce to silver metal nanoparticles as manganese was oxidized from Mn³⁺ to Mn⁴⁺. mdpi.com This demonstrates the ability of electrochemical deposition to create complex nanocomposite films.

Chemical Bath Deposition for Thin Film Fabrication

Chemical Bath Deposition (CBD) is a simple and cost-effective method for producing thin films from an aqueous solution at low temperatures (typically below 100°C). wikipedia.org The process involves the controlled, slow precipitation of a compound from a solution onto a substrate. wikipedia.org For this compound films, a typical chemical bath consists of a silver source, like silver nitrate (AgNO₃), and a complexing agent, such as triethanolamine (B1662121) (TEA). smf.mxpolyu.edu.hkresearchgate.net

The deposition parameters, including the concentration of reactants, bath temperature, and deposition time, significantly influence the properties of the resulting film. researchgate.net In one study, Ag/AgO films were deposited on glass substrates using AgNO₃ and TEA. smf.mxpolyu.edu.hk The resulting films were crystalline and exhibited high absorbance (≥80%) and low transmittance (~12%) in the visible and near-infrared regions, suggesting their suitability for photothermal applications. smf.mxpolyu.edu.hk Another investigation showed that varying the deposition time from 50 to 90 minutes at 50°C altered the morphology of the this compound structures. researchgate.net As the deposition time increased, the direct band gap of the films was found to increase from 1.64 to 1.95 eV. researchgate.net

Table 2: Research Findings on Chemical Bath Deposition of this compound Films

Silver Source	Complexing Agent	Substrate	Deposition Temperature	Key Findings	Source(s)
Silver Nitrate (AgNO₃)	Triethanolamine (TEA)	Glass	N/A	Crystalline Ag/AgO film; High absorbance (≥80%); Band gap < 2 eV.	smf.mxpolyu.edu.hkresearchgate.net

Physical Vapor Deposition (PVD) Techniques for this compound Films

Physical Vapor Deposition (PVD) encompasses a variety of vacuum deposition methods where a material is transformed into a vapor phase, transported, and then condensed as a thin film onto a substrate. wikipedia.org Common PVD techniques include sputtering and thermal evaporation, which are widely used for fabricating high-quality films for mechanical, optical, and electrical applications. wikipedia.orgmsesupplies.com PVD processes are generally more environmentally friendly than methods like electroplating. wikipedia.org

RF magnetron sputtering is a PVD technique used to deposit silver-based nanocomposite films. mdpi.comresearchgate.net In one study, Ag+SiC nanocomposite films were deposited on glass substrates from separate silver and silicon carbide targets in a low-pressure argon plasma environment. mdpi.comresearchgate.net This method allows for tailoring the structural and optical properties of the films. mdpi.comresearchgate.net

Thermal evaporation is another PVD method where the source material is heated to its boiling or sublimation point in a vacuum, allowing the vapor to condense on a substrate. msesupplies.com This technique has been used to produce this compound (AgO) films with varying thicknesses (100, 150, and 200 nm). chalcogen.ro The resulting films were found to be polycrystalline, with the crystal quality dominated by the (111) plane. chalcogen.ro Optical measurements showed that the band gap of these films ranged from 1.61 to 1.73 eV. chalcogen.ro

Electrodeposition Studies on Nucleation and Growth Mechanisms

The electrodeposition of metals like silver involves complex nucleation and growth processes that determine the final structure and morphology of the deposit. These mechanisms are often studied using chronoamperometry, which records the current response to a potential step. The shape of the current-time transient provides insight into whether nucleation is "instantaneous" (all nuclei form at once) or "progressive" (nuclei form gradually over time). researchgate.net

Studies on silver electrodeposition on substrates like highly oriented pyrolytic graphite (B72142) (HOPG) have revealed that the process is often more complex than simple instantaneous or progressive models suggest. utwente.nlrsc.org The nucleation and growth of silver nanoparticles can be a non-continuous process. utwente.nl Research using scanning electrochemical cell microscopy (SECCM) has proposed a "nucleation-aggregative growth-detachment" mechanism. utwente.nlrsc.org This suggests that nanoparticles can be mobile on the substrate surface, aggregate with other particles, and even detach from the surface during the deposition process. utwente.nl

The applied potential and precursor concentration are key factors that control the nucleation density and growth rate. researchgate.net For example, in the galvanostatic (constant current) deposition of silver, applying a current density of 1.70 mA/cm² was found to generate a high density of nanoparticles with low size variability. researchgate.net The evolution of the silver deposit morphology often follows a pattern: initial clusters of nanoparticles (nanoflowers, nanoleaves) aggregate over time to form dendrites and eventually interconnected micro-sized particles. researchgate.net This highlights that the final structure is a result of the interplay between initial nucleation events and subsequent growth and aggregation phenomena. researchgate.net

Green Chemistry and Sustainable Synthesis Methodologies for this compound Materials

The development of environmentally benign methods for synthesizing this compound (Ag₂O) nanomaterials is a significant focus in contemporary materials science. Green chemistry principles are being increasingly applied to create sustainable and cost-effective synthesis routes that minimize or eliminate the use of hazardous substances. These approaches often utilize natural resources like plants and microorganisms, or employ energy-efficient solid-state and solvent-free techniques, to produce this compound nanoparticles with desirable properties for a range of applications.

Plant Extract Mediated Biosynthesis of this compound Nanoparticles

The biosynthesis of this compound nanoparticles using plant extracts represents a simple, rapid, and eco-friendly alternative to conventional chemical methods. mdpi.com In this approach, aqueous extracts from various plant parts—such as leaves, flowers, or roots—are mixed with a silver salt solution, typically silver nitrate (AgNO₃). acs.orgmdpi.com The rich diversity of phytochemicals present in these extracts, including polyphenols, flavonoids, terpenoids, alkaloids, and proteins, serve as powerful reducing and capping agents. mdpi.comacs.org These biomolecules facilitate the reduction of silver ions (Ag⁺) to metallic silver (Ag⁰), which is subsequently oxidized to form stable this compound nanoparticles. mdpi.com

The process leverages the inherent reducing capabilities of plant-derived antioxidants. mdpi.com The specific concentration and type of these phytochemicals influence the reaction rate and the resulting nanoparticles' characteristics, such as size, shape, and stability. nih.gov For instance, studies have shown that adjusting parameters like the pH of the reaction mixture, the concentration of the plant extract, the silver salt concentration, and the reaction temperature can effectively control the morphology of the synthesized Ag₂O nanoparticles. nih.govnanomedicine-rj.com

Several plant species have been successfully employed for the green synthesis of this compound nanoparticles. An aqueous leaf extract of Amaranthus was used to mediate the formation of Ag₂O nanoparticles by reacting it with a silver nitrate solution at 35°C. mdpi.com Similarly, leaf extracts from Paeonia emodi have been utilized, with the reaction proceeding at 50°C for 90 minutes. mdpi.com In another example, orange leaf extract was used with both silver nitrate and silver sulfate (B86663) as precursors to produce spherical Ag₂O nanoparticles after heating the mixture to 90°C and calcining the product at 550°C. nanomedicine-rj.com The use of Quercus robur (oak) leaf extract has also been reported, demonstrating that higher concentrations of the extract led to a reduction in particle size. bohrium.com

Table 1: Examples of Plant Extract-Mediated Synthesis of this compound Nanoparticles

Plant Source	Plant Part Used	Precursor	Key Synthesis Conditions	Resulting Nanoparticle Characteristics
Amaranthus sp.	Leaves	Silver Nitrate	Aqueous extract mixed with AgNO₃ solution, stirring at 35°C for 20 min. mdpi.com	Evaluated for photocatalytic and antimicrobial use. mdpi.com
Paeonia emodi	Leaves	Silver Nitrate	Aqueous extract mixed with AgNO₃ solution, stirring at 50°C for 90 min. mdpi.com	Examined for photocatalytic and antimicrobial applications. mdpi.com
Citrus sinensis (Orange)	Leaves	Silver Nitrate, Silver Sulfate	Extract mixed with precursor, heated to 90°C, pH adjusted to ~12, calcination at 550°C for 6 hours. nanomedicine-rj.com	Spherical nanoparticles. nanomedicine-rj.com
Quercus robur (Oak)	Leaves	Silver Nitrate	Leaf extract mixed with silver nitrate and sodium hydroxide solution. bohrium.com	Average crystallite size of 15 to 40 nm. bohrium.com
Lippia citriodora	Leaves	Silver Nitrate	Dried plant powder mixed with AgNO₃ and minimal water, heated in a muffle furnace at 600°C. repa-int.org	Spherical, high-purity nanoparticles with an average size of 20 nm. repa-int.org

Microbe-Mediated Synthesis Routes

Microorganisms, including bacteria, fungi, and microalgae, offer another biological pathway for the synthesis of this compound nanoparticles. repa-int.orgnih.gov This method harnesses the metabolic processes of microbes, where enzymes and other metabolites act as bioreductants and stabilizing agents. repa-int.orgmdpi.com The synthesis can occur either intracellularly, where silver ions are transported into the microbial cell and reduced, or extracellularly, where secreted enzymes and metabolites interact with the ions in the surrounding medium. mdpi.com The extracellular method is often preferred due to the simplicity of downstream processing and nanoparticle recovery. mdpi.com

Bacteria are effective agents for nanoparticle synthesis due to their rapid growth and resilience. For example, Lactobacillus mindensis, a silver-resistant bacterium, has been used to synthesize Ag₂O nanoparticles in the size range of 2-20 nm. researchgate.net The culture supernatant of Bacillus thuringiensis SSV1 was also employed to prepare spherical Ag₂O nanoparticles with an average size of 30 nm by adjusting the reaction pH to 9 and incubating at 80°C. mdpi.com

Fungi are also considered highly efficient for nanoparticle production, partly because their cell walls have a high binding capacity for metal ions and they can tolerate higher metal concentrations. nih.gov Microalgae represent another promising group for green synthesis. The green microalga Chlorella vulgaris was used to fabricate Ag₂O nanoparticles by mixing its aqueous extract with a silver nitrate solution and heating it to 60°C in the dark, yielding particles of about 85 nm. mdpi.com Similarly, the cyanobacterium Oscillatoria sp. was used to produce quasi-spherical Ag₂O nanoparticles with diameters ranging from 14.42 to 48.97 nm. mdpi.com The cyanobacterium Nodularia haraviana has also been used, with its extract mixed with a silver nitrate solution and heated to 70°C, resulting in nanoparticles with a crystalline size of 24.1 nm. mdpi.com

Table 2: Research Findings in Microbe-Mediated Synthesis of this compound Nanoparticles

Microorganism	Type	Synthesis Method	Resulting Nanoparticle Characteristics
Lactobacillus mindensis	Bacterium	Live cells exposed to silver nitrate solution. researchgate.net	Size range of 2-20 nm, confirmed as this compound form. researchgate.net
Bacillus thuringiensis SSV1	Bacterium	Culture supernatant mixed with AgNO₃, pH adjusted to 9, incubated at 80°C. mdpi.com	Spherical shape with an average size of 30 nm. mdpi.com
Oscillatoria sp.	Cyanobacterium (Microalga)	Microalgal biomass mixed with AgNO₃ solution and incubated for 24 hours. mdpi.com	Quasi-spherical shape with a diameter of 14.42–48.97 nm. mdpi.com
Chlorella vulgaris	Microalga	Aqueous microalgae extracts mixed with AgNO₃ solution, heated to 60°C in the dark. mdpi.com	Particle size of approximately 85 nm. mdpi.com
Nodularia haraviana	Cyanobacterium (Microalga)	Extract mixed with 1 mM AgNO₃ solution (1:9 ratio), heated at 70°C for 2 hours. mdpi.com	Crystalline size of 24.1 nm. mdpi.com

Solid-State Green Synthesis of this compound Nanostructures

Solid-state synthesis is an emerging green chemistry approach that circumvents the need for bulk solvents, thereby reducing chemical waste and energy consumption. researchgate.net This method involves the direct reaction of solid precursors, often at elevated temperatures. A notable green adaptation of this technique involves using dried plant biomass directly as a reactant instead of an extract. repa-int.org

A prime example of this methodology is the solid-state combustion synthesis of Ag₂O nanoparticles using the medicinal plant Lippia citriodora. repa-int.org In this process, the plant leaves are dried and ground into a fine powder. This powder is then mixed with a stoichiometric amount of solid silver nitrate. A minimal amount of water is added to form a paste, which is subsequently heated in a muffle furnace to 600°C. The combustion reaction yields high-purity, thermally stable, and spherical Ag₂O nanoparticles with an average particle size of 20 nm. repa-int.org This method is not only solvent-free but also combines the synthesis and purification into a single, efficient step. The plant powder acts as both the fuel for the combustion and the source of reducing agents for the conversion of silver ions. repa-int.org

This approach is advantageous for its simplicity, cost-effectiveness, and potential for large-scale production of nanomaterials while minimizing environmental impact. researchgate.net

Solvent-Free Synthesis Pathways

Solvent-free synthesis pathways are at the forefront of sustainable chemical production, aiming to eliminate the environmental and economic costs associated with solvent use, recovery, and disposal. researchgate.net These methods often involve mechanochemical reactions, thermal decomposition, or solid-state reactions.

The solid-state combustion method described previously, using plant powders like Lippia citriodora, is a clear example of a solvent-free pathway. repa-int.org The reaction proceeds without a liquid medium, relying on the thermal decomposition of the precursors. repa-int.org Another approach that minimizes solvent use is the thermolytic method. For instance, silver nanoparticles can be synthesized from silver(I) alkylcarboxylates through a thermolytic process where the carboxylate compound acts as both the silver source and the stabilizing agent, requiring no additional solvent. scispace.com Similarly, heating a silver salt in a solution of hexadecylamine, which acts as both the solvent and the stabilizing agent at a high temperature (300°C), represents a route that avoids conventional volatile organic solvents. scispace.com

Furthermore, a "solventless" synthesis has been reported using black tea leaf extracts, where the reaction to form nanoparticles proceeds in the presence of the extract without additional solvents. nih.gov These pathways highlight a significant trend in green nanotechnology, moving towards processes that are inherently cleaner and more resource-efficient by design. researchgate.net

Advanced Spectroscopic and Microscopic Characterization of Silver Oxide Materials

Diffraction-Based Structural Analyses

Diffraction techniques are indispensable for elucidating the crystalline structure of silver oxide. By analyzing the patterns of scattered radiation, researchers can identify the specific phases present, determine their crystallinity, and understand their crystallographic orientation.

X-ray Diffraction (XRD) is a powerful and widely used technique for the characterization of crystalline materials like this compound. It provides information on phase composition, crystal structure, and crystallite size. The interaction of X-rays with the periodic arrangement of atoms in a crystal lattice results in a unique diffraction pattern.

In the analysis of this compound, XRD patterns are compared with standard diffraction data from databases such as the Joint Committee on Powder Diffraction Standards (JCPDS) to identify the phases present. For instance, diffraction peaks at specific 2θ values can confirm the presence of Ag₂O. researchgate.netresearchgate.net Studies have identified characteristic peaks for Ag₂O corresponding to various crystal planes, including (110), (111), (200), (220), (311), and (222). researchgate.net The sharpness and intensity of the diffraction peaks provide an indication of the material's crystallinity; sharp peaks are characteristic of highly crystalline materials, while broad peaks suggest a more amorphous or nanocrystalline nature. researchgate.netresearchgate.net

The average crystallite size of this compound nanoparticles can be estimated from the broadening of the XRD peaks using the Debye-Scherrer equation. researchgate.net Research has shown that the synthesis method can significantly influence the crystallite size and phase purity of the resulting this compound nanoparticles. For example, one study comparing sol-gel, sonochemical, and biological synthesis methods found that the sonochemical method produced this compound with high phase purity, while the sol-gel method resulted in the smallest crystallite size. researchgate.net

Table 1: Representative XRD Peak Positions and Corresponding Planes for this compound (Ag₂O)

2θ (degrees)	Miller Indices (hkl)
~26.46	(110)
~32.55	(111)
~37.76	(200)
~54.48	(220)
~64.92	(311)
~68.19	(222)
Note: The exact peak positions can vary slightly depending on the specific experimental conditions and sample characteristics.

Selected Area Electron Diffraction (SAED) for Crystalline Orientation

Selected Area Electron Diffraction (SAED) is a technique performed within a transmission electron microscope (TEM) that provides crystallographic information about a specific, localized area of a sample. wikipedia.org By directing a focused electron beam onto a small region of the this compound material and analyzing the resulting diffraction pattern, the crystalline nature and orientation of that area can be determined.

SAED patterns can distinguish between single-crystal, polycrystalline, and amorphous structures. A single crystal will produce a pattern of sharp, regularly spaced spots, while a polycrystalline material will generate a set of concentric rings. acs.org An amorphous material, lacking long-range order, will produce diffuse halos.

In the study of this compound, SAED has been used to confirm the crystalline nature of nanoparticles. For example, SAED patterns have confirmed the polycrystalline nature of Ag₂O nanoparticles synthesized via green methods. researchgate.net Furthermore, the technique has been instrumental in differentiating between single-crystalline and polycrystalline Ag₂O particles synthesized electrochemically, where "hopper" particles showed single-crystalline patterns and "flower" particles exhibited polycrystalline rings. acs.org The interplanar spacings calculated from SAED patterns can be correlated with XRD data to confirm the crystal structure. acs.orgnih.gov

Electron Microscopy Techniques for Morphological and Elemental Analysis

Electron microscopy techniques are vital for visualizing the morphology, size, and elemental composition of this compound materials at the micro- and nanoscale. These methods use a beam of electrons to generate high-resolution images and analytical data.

Scanning Electron Microscopy (SEM) is a versatile technique used to obtain high-resolution images of the surface topography of a material. nih.gov In SEM, a focused beam of electrons is scanned across the sample's surface, and the resulting signals (such as secondary electrons and backscattered electrons) are collected to form an image. This provides valuable information about the shape, size, and surface features of this compound particles.

SEM analysis has revealed a variety of morphologies for this compound nanoparticles, including spherical, cubical, and flake-like shapes, depending on the synthesis method. researchgate.netchalcogen.ro For instance, studies have shown that green synthesis methods can produce globular and rod-like morphologies. researchgate.net The particle size of this compound can also be estimated from SEM images, with research reporting sizes ranging from the nanometer to the micrometer scale. researchgate.netekb.eg When combined with Energy Dispersive X-ray Spectroscopy (EDX), SEM can also provide elemental analysis, confirming the presence of silver and oxygen in the sample. researchgate.netekb.eg

Transmission Electron Microscopy (TEM) offers higher resolution than SEM and is used to investigate the internal structure, size, and shape of nanomaterials. nih.gov In TEM, a beam of electrons is transmitted through an ultrathin sample, and the interactions of the electrons with the material are used to form an image.

TEM analysis of this compound nanoparticles has provided detailed information on their size distribution and morphology. ekb.egasianpubs.org Studies have shown that TEM can reveal well-dispersed, uniform-sized spherical particles with sizes in the range of a few nanometers. asianpubs.org The technique is considered a 'gold standard' for nanoparticle size measurements. delongamerica.com TEM images can also show the aggregation state of the nanoparticles. researchgate.net By analyzing a large number of particles from TEM images, a particle size distribution histogram can be generated, providing a more comprehensive understanding of the sample's size characteristics. asianpubs.org

High-Resolution Transmission Electron Microscopy (HRTEM) is an advanced TEM technique that allows for the direct imaging of the atomic lattice of a crystalline material. researchgate.net This provides unparalleled insight into the crystal structure, defects, and interfaces at the atomic scale.

In the context of this compound, HRTEM has been used to visualize the lattice fringes, which are the periodic lines corresponding to the crystallographic planes. The spacing between these fringes can be measured and compared to known values for this compound to confirm its crystal structure and identify specific lattice planes. nih.govjournal-spqeo.org.ua HRTEM has been instrumental in confirming the crystalline nature of this compound nanoparticles and has revealed details about their atomic arrangement. journal-spqeo.org.uajournal-spqeo.org.ua For instance, HRTEM analysis has been used to determine the interplanar spacing of this compound nanoparticles, complementing the data obtained from XRD and SAED. journal-spqeo.org.uamdpi.com

Energy Dispersive X-ray Spectroscopy (EDS/EDX) for Elemental Composition

Energy Dispersive X-ray Spectroscopy (EDS or EDX) is an analytical technique used for the elemental analysis of a sample. wikipedia.org It operates by detecting the characteristic X-rays emitted from a material when it is bombarded with a high-energy electron beam, typically within a scanning electron microscope (SEM) or transmission electron microscope (TEM). myscope.trainingthermofisher.com When the electron beam strikes the sample, it can eject a core-shell electron, creating a vacancy. An electron from a higher energy level then fills this vacancy, releasing the excess energy as an X-ray. The energy of this X-ray is unique to the element from which it was emitted, allowing for qualitative and quantitative elemental analysis. wikipedia.org

In the characterization of this compound, EDS is crucial for confirming the presence of silver and oxygen and determining their relative atomic or weight percentages. This confirms the successful synthesis of the oxide and can help identify any impurities. For instance, EDS analysis of synthesized this compound nanoparticles confirms the primary composition of elemental silver and oxygen. researchgate.netresearchgate.net The resulting spectrum displays peaks corresponding to the characteristic X-ray energies of silver (Ag) and oxygen (O). The intensity of these peaks can be used to quantify the elemental composition, providing evidence for the stoichiometry of the this compound, such as Ag2O or AgO. myscope.training

Table 1: Representative EDS Data for this compound Nanoparticles

Element	Energy (keV)	Weight %	Atomic %
O K	0.525	Varies	Varies
Ag L	2.984	Varies	Varies

Note: The weight and atomic percentages vary depending on the specific stoichiometry (e.g., Ag2O, AgO) and the purity of the sample.

Field Emission Scanning Electron Microscopy (FESEM)

Field Emission Scanning Electron Microscopy (FESEM) is a high-resolution imaging technique that uses a focused beam of electrons to produce images of a sample's surface topography. It offers significant advantages over conventional SEM, particularly in providing clearer, less distorted images with spatial resolution down to the nanometer scale.

Table 2: FESEM Findings for this compound Nanoparticles

Morphology	Average Particle Size	Source
Spherical	~18 nm	researchgate.net
Almost Spherical	~20 nm	researchgate.net
Spherical, Uniform	up to 20.6 nm	nih.gov

Vibrational and Electronic Spectroscopy

Fourier Transform Infrared (FTIR) Spectroscopy for Chemical Bonding

Fourier Transform Infrared (FTIR) Spectroscopy is a powerful technique for identifying the chemical bonds and functional groups present in a material. mdpi.com Molecules absorb infrared radiation at specific frequencies that correspond to the vibrational modes of their bonds. mdpi.com For this compound, FTIR is used to confirm the formation of the Ag-O bond.

The FTIR spectra of this compound materials typically show characteristic absorption bands in the low-frequency region (below 1000 cm⁻¹), which are attributed to the vibrations of the silver-oxygen bond. researchgate.net Studies have identified vibrational bands in the range of 450-570 cm⁻¹ as being characteristic of Ag-O stretching and bending modes, confirming the presence of this compound. researchgate.netresearchgate.net In addition to the Ag-O bands, FTIR spectra can also reveal the presence of other functional groups, often from precursors or capping agents used during synthesis, such as hydroxyl (-OH) groups from adsorbed water or carboxyl groups. researchgate.net

Table 3: Characteristic FTIR Absorption Bands for this compound

Wavenumber (cm⁻¹)	Bond/Vibrational Mode	Source
520	Ag-O	researchgate.net
458 - 517	This compound-NPs vibration	researchgate.net
550	Lattice vibration of this compound	researchgate.net
~3400	O-H stretching (adsorbed water)	researchgate.net

Raman Spectroscopy for Vibrational Modes

Raman Spectroscopy is a light scattering technique that provides detailed information about a material's vibrational, rotational, and other low-frequency modes. It is complementary to FTIR spectroscopy and is particularly useful for analyzing the lattice vibrations in inorganic materials like silver oxides.

The Raman spectra of different silver oxides are distinct. For silver(I) oxide (Ag2O), the spectrum is characterized by an intense band with peaks around 95 and 146 cm⁻¹, which are attributed to Ag lattice vibrational modes. morana-rtd.com Other bands are observed at higher wavenumbers, including a broad feature between 200-580 cm⁻¹ with multiple peaks (e.g., 230, 248, 430, 487 cm⁻¹) and bands in the 900-1200 cm⁻¹ region. morana-rtd.com In contrast, silver(I,III) oxide (AgO) shows a characteristic Raman band around 240 cm⁻¹, which is assigned to the vibrational modes of the AgO phase. researchgate.net This distinction allows Raman spectroscopy to be used to identify the specific phase of this compound present in a sample. rsc.org

Table 4: Key Raman Shifts for Silver Oxides

Compound	Wavenumber (cm⁻¹)	Assignment	Source
Ag2O	95, 146	Ag lattice vibrational modes	morana-rtd.com
Ag2O	230, 248, 430, 487	Ag-O vibrations	morana-rtd.com

Ultraviolet-Visible (UV-Vis) Spectroscopy for Electronic Transitions and Plasmon Resonance

Ultraviolet-Visible (UV-Vis) Spectroscopy measures the absorption of light in the ultraviolet and visible regions of the electromagnetic spectrum. ijprajournal.com For this compound materials, particularly nanoparticles, this technique is used to investigate two main phenomena: electronic transitions involving Ag⁺ ions and the Surface Plasmon Resonance (SPR) of metallic silver, which is often present in conjunction with the oxide.

The UV-Vis spectra of materials containing this compound nanoparticles often show a characteristic SPR peak for silver, typically in the range of 400-450 nm, which indicates the presence of spherical or near-spherical metallic silver nanoparticles. researchgate.netresearchgate.net In addition to the SPR peak, absorption bands in the UV region, often around 230-250 nm, can be attributed to electronic transitions within Ag⁺ ions in the this compound lattice. psu.edurdd.edu.iq The position and shape of the SPR peak are sensitive to the size, shape, and surrounding dielectric medium of the nanoparticles, making UV-Vis spectroscopy a valuable tool for monitoring nanoparticle synthesis and stability. psu.edu

Table 5: UV-Vis Absorption Features in Silver/Silver Oxide Systems

Wavelength (nm)	Phenomenon	Significance	Source
400 - 445	Surface Plasmon Resonance (SPR)	Indicates presence of spherical Ag nanoparticles	researchgate.netresearchgate.net
~230	Electronic transitions	Presence of Ag⁺ ions	psu.edu

X-ray Photoelectron Spectroscopy (XPS) for Surface Chemical States

X-ray Photoelectron Spectroscopy (XPS) is a surface-sensitive quantitative spectroscopic technique that measures the elemental composition, empirical formula, chemical state, and electronic state of the elements within a material. uni-muenchen.de XPS spectra are obtained by irradiating a material with a beam of X-rays while simultaneously measuring the kinetic energy and number of electrons that escape from the top 1 to 10 nm of the material being analyzed. uni-muenchen.de

XPS is exceptionally powerful for distinguishing between the different oxidation states of silver (e.g., Ag(0), Ag(I), and Ag(III)) on the surface of this compound materials. The binding energy (BE) of the Ag 3d core level electrons is sensitive to the chemical environment. For Ag2O, which contains Ag(I), the Ag 3d₅/₂ peak is typically found at a binding energy of about 367.6-367.7 eV. umh.essci-hub.se For AgO, which is a mixed-valence compound properly formulated as Ag(I)Ag(III)O₂, XPS analysis can deconvolve the Ag 3d spectrum to show contributions from both Ag(I) and Ag(III). sci-hub.se A highly oxidized Ag(III) species has been identified at a lower binding energy of 366.8 eV. umh.esacs.org The O 1s peak also provides crucial information, with the peak for Ag2O appearing around 528.9-529.0 eV. umh.es

Table 6: XPS Binding Energies for Different Silver Oxidation States

Species	Core Level	Binding Energy (eV)	Source
Ag(0)	Ag 3d₅/₂	~368.1 - 368.2	umh.esnih.gov
Ag(I) in Ag2O	Ag 3d₅/₂	~367.6 - 367.7	umh.essci-hub.se
Ag(I) in AgO	Ag 3d₅/₂	Lower than in Ag2O (~367.2)	sci-hub.se
Ag(III) in AgO	Ag 3d₅/₂	~366.8	umh.esacs.org

Thermal Analysis Methodologies

Thermal analysis techniques are crucial for understanding the behavior of materials as a function of temperature. For this compound, these methods provide vital information on thermal stability, decomposition pathways, and phase transitions, which are critical for its application and storage.

Thermogravimetric Analysis (TGA) is a technique that measures the change in mass of a sample as it is heated over time. wikipedia.org It is a well-established method for studying materials that undergo mass loss or gain upon heating, such as through decomposition or oxidation. dtic.mil In the context of this compound, TGA is instrumental in determining its thermal stability and decomposition characteristics. wikipedia.orgnih.gov

The thermal decomposition of silver(I) oxide (Ag₂O) involves the liberation of oxygen and the formation of metallic silver. dtic.mil TGA curves for Ag₂O show a distinct mass loss corresponding to this decomposition. For instance, studies have shown that the total mass loss for pure Ag₂O is approximately 7.10%, which aligns well with the theoretical calculated value of 6.90%. dtic.mil The decomposition onset temperature can vary depending on factors like the material's preparation method and particle size, but it generally occurs at elevated temperatures. researchgate.netktu.lt One study reported an onset temperature of 335.0°C and an endset temperature of 407.0°C for the decomposition of an Ag₂O sample. researchgate.net Another investigation noted that the decomposition of Ag₂O to metallic silver and oxygen occurs at temperatures around 673 K (400°C). researchgate.netrsc.org

In cases involving other silver oxides, such as silver(I,III) oxide (AgO), the decomposition is a multi-step process. AgO first reduces to Ag₂O, which then further decomposes to metallic silver. TGA can clearly distinguish these steps. The transformation of AgO to Ag₂O occurs in the temperature range of 373–473 K (100–200°C). researchgate.netrsc.org This intermediate Ag₂O product remains stable up to temperatures over 623 K (350°C) before its final decomposition. researchgate.netrsc.org A study on AgO submicron particles identified the decomposition to Ag₂O starting at 123°C, with the subsequent transformation of Ag₂O to Ag occurring at 405°C. ktu.lt

The data below, gathered from various research findings, illustrates the typical results obtained from the TGA of this compound materials.

Table 1: Thermogravimetric Analysis Data for this compound Decomposition

This compound Form	Decomposition Step	Temperature Range / Onset (°C)	Mass Loss (%)	Reference
AgO	AgO → Ag₂O + O₂	100 - 200 °C	~6.5%	researchgate.netrsc.org
AgO	Ag₂O → Ag + O₂	>350 °C	~6.5%	researchgate.netrsc.org
Ag₂O	Ag₂O → Ag + O₂	~357 °C	7.10%	dtic.mil
Ag₂O	Ag₂O → Ag + O₂	Onset: ~400 °C	Not Specified	researchgate.net
AgO (submicron)	AgO → Ag₂O	Starts at 123 °C	Not Specified	ktu.lt
Ag₂O (from AgO)	Ag₂O → Ag	Starts at 405 °C	~6.9%	ktu.lt

Differential Thermal Analysis (DTA) is a thermoanalytical technique where the temperature difference between a sample and an inert reference material is measured as both are subjected to a controlled temperature program. slideshare.net This method is highly effective for detecting physical and chemical changes that are accompanied by an exchange of heat, such as phase transitions, melting, crystallization, and decomposition reactions. acs.org DTA curves display endothermic (heat-absorbing) or exothermic (heat-releasing) peaks corresponding to these events.

When used in conjunction with TGA, DTA provides a more complete picture of the thermal events occurring in this compound. The decomposition of Ag₂O is an endothermic process, meaning it absorbs heat from its surroundings. A simultaneous TG-DTA analysis of Ag₂O reduction shows a sharp endothermic peak on the DTA curve that corresponds directly with the mass loss step observed in the TGA curve. scispace.com For instance, in a study of a micro-Ag₂O paste heated in air, the DTA curve showed a sharp drop (endothermic event) around 418 K (145°C), which occurred simultaneously with a significant weight loss in the TGA curve, indicating decomposition. researchgate.net

In more complex systems, DTA can reveal multiple transitions. During the thermal decomposition of silver acetate (B1210297), a DTA curve showed sharp endothermic peaks between 200-280°C, corresponding to the main decomposition. This was followed by a sharp exothermic peak centered around 350°C, which was attributed to the oxidation of the newly formed metallic silver (Ag(0)) into this compound (Ag₂O). najah.edu Similarly, studies on silver carbonate (Ag₂CO₃) decomposition reveal an initial endothermic peak between 190-200°C as it partially decomposes to an intermediate (Ag₂O•nCO₂), followed by further endothermic events at 350-400°C where it fully decomposes to metallic silver. researchgate.net

Other Characterization Techniques

Beyond thermal analysis, other specialized techniques are essential for characterizing this compound, particularly in its nanoparticle form. These methods provide insights into particle size, size distribution, and stability in colloidal suspensions.

Dynamic Light Scattering (DLS) is a non-invasive technique used to measure the size distribution of small particles in a suspension. mdpi.com It works by analyzing the fluctuations in the intensity of laser light scattered by particles undergoing Brownian motion. The key outputs of a DLS measurement are the Z-average hydrodynamic diameter (an intensity-weighted mean size) and the Polydispersity Index (PDI). atascientific.com.au The hydrodynamic size is the diameter of a hypothetical sphere that diffuses at the same rate as the particle being measured and includes any solvent layers or capping agents on the surface. researchgate.netnih.gov The PDI is a dimensionless measure of the broadness of the size distribution, with values ranging from 0 to 1. atascientific.com.au A PDI value below 0.1 is typically considered monodisperse, while values above 0.3 indicate a broad or polydisperse particle size distribution. nih.gov

DLS is widely used to characterize this compound nanoparticles (Ag₂O-NPs). For example, in a green synthesis approach using starch, Ag₂O nanoparticles with an average hydrodynamic diameter of 40.6 nm were produced. tandfonline.comtandfonline.com As the synthesis conditions were varied, the average diameter increased to 55.8 nm, 62.4 nm, and 78.6 nm. tandfonline.com Another study on biosynthesized Ag₂O-NPs reported a PDI of 0.522, suggesting the particles were polydisperse. mdpi.com It is important to note that DLS measures hydrodynamic size, which tends to be larger than the core particle size observed by electron microscopy, as it includes the hydrodynamic sphere formed around the particle in the aqueous medium. mdpi.com

The table below summarizes DLS findings for this compound and related silver nanoparticles from different studies.

Table 2: Dynamic Light Scattering (DLS) Data for Silver-Based Nanoparticles

Material	Synthesis/Stabilizer	Hydrodynamic Diameter (nm)	Polydispersity Index (PDI)	Reference
Ag₂O-NPs	Starch (ratio 1.5)	40.6	Not Specified	tandfonline.comtandfonline.com
Ag₂O-NPs	Starch (ratio 2.0)	55.8	Not Specified	tandfonline.com
Ag₂O-NPs	Starch (ratio 5.0)	62.4	Not Specified	tandfonline.com
Ag₂O-NPs	Starch (ratio 10.0)	78.6	Not Specified	tandfonline.com
Ag₂O-NPs	Parieteria alsinaefolia extract	Not Specified	0.522	mdpi.com
Ag-NPs	Flaxseed extract	231.8	Not Specified	mdpi.com

Zeta potential is a measure of the magnitude of the electrostatic or charge repulsion/attraction between adjacent, similarly charged particles in a dispersion. ijariie.com It is a key indicator of the stability of a colloidal system. Nanoparticles with a high zeta potential (either highly positive or highly negative) will repel each other, preventing aggregation and leading to a stable suspension. nih.gov Generally, zeta potential values more positive than +30 mV or more negative than -30 mV are considered to indicate good colloidal stability. ijariie.comnih.gov Conversely, particles with low zeta potential values have a greater tendency to attract, aggregate, and flocculate. nih.gov

For this compound nanoparticles, zeta potential measurements are crucial for assessing their long-term stability in liquid media. In one study, Ag₂O nanoparticles synthesized with starch as a stabilizer exhibited negative zeta potential values ranging from -15.02 mV to -16.81 mV, indicating a degree of stability. tandfonline.comtandfonline.com Another investigation of biosynthesized Ag₂O-NPs reported a zeta potential of -18.5 mV. mdpi.com In a different study, hollow Ag NPs showed a zeta potential of -43 mV, indicating high stability, compared to solid Ag NPs with a value of -33 mV, which is still indicative of moderate to good stability. uobaghdad.edu.iq These measurements are vital for applications where the nanoparticles must remain dispersed and effective over time.

The table below presents zeta potential values for various silver-based nanoparticles as reported in the literature.

Table 3: Zeta Potential Data for Silver-Based Nanoparticles

Material	Synthesis/Stabilizer	Zeta Potential (mV)	Indicated Stability	Reference
Ag₂O-NPs	Starch (ratio 1.5)	-15.02	More or less stable	tandfonline.comtandfonline.com
Ag₂O-NPs	Starch (ratio 2.0)	-16.10	More or less stable	tandfonline.comtandfonline.com
Ag₂O-NPs	Parieteria alsinaefolia extract	-18.5	Stable	mdpi.com
Ag-NPs	Flaxseed extract	-44.5	High stability	mdpi.com
Solid Ag-NPs	Chemical Reduction	-33	Moderate stability	uobaghdad.edu.iq
Hollow Ag-NPs	Chemical Reduction	-43	High stability	uobaghdad.edu.iq

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Research on Catalytic Applications of Silver Oxide

Oxidation Reactions Catalysis

Silver oxide is an effective catalyst for numerous oxidation reactions. riyngroup.com It is particularly noted for its ability to catalyze the oxidation of carbon monoxide (CO) at lower temperatures. researchgate.net The performance of silver-based catalysts in CO oxidation is influenced by their structure, surface-active sites, and the interaction between silver and oxygen. researchgate.net The lattice oxygen within the Ag₂O structure is considered crucial for its catalytic activity. mdpi.com

Research has shown that the catalytic activity of Ag₂O/γ-Al₂O₃ catalysts in CO oxidation is dependent on the catalyst loading and operating conditions. For instance, a 0.5 wt.% Ag₂O on γ-Al₂O₃ support achieved complete CO oxidation at 300°C under dry conditions. mdpi.comresearchgate.net In mixed catalyst systems, such as with ruthenium oxide, the combined catalytic behavior can lead to enhanced performance, with complete CO oxidation observed at lower temperatures. mdpi.comresearchgate.net

Furthermore, silver-based catalysts are instrumental in the oxidation of diesel particulate matter. mdpi.com They promote the formation of active oxygen species like peroxide (O₂²⁻) and superoxide (B77818) (O₂⁻), which are essential for the oxidation process. mdpi.com The selection of the support material, such as alumina, zirconia, or titania, also plays a significant role in the catalytic activity for soot oxidation. mdpi.com

Table 1: Performance of this compound-Based Catalysts in CO Oxidation

Catalyst	Support	Loading (wt.%)	T100 (°C) (Dry)	T100 (°C) (Wet)	Reference
Ag₂O	γ-Al₂O₃	0.5	300	525	mdpi.comresearchgate.net
Ag₂O	γ-Al₂O₃	1.0	350	>700 (84% conv.)	mdpi.com
Ag₂O + RuO₂	γ-Al₂O₃	0.5 (each)	225	275	mdpi.comresearchgate.net

T100 represents the temperature for 100% CO conversion.

Reduction Reactions Catalysis, e.g., Methylene (B1212753) Blue Reduction

This compound nanoparticles also exhibit significant catalytic activity in reduction reactions. A notable example is the reduction of methylene blue. pandawainstitute.comijraset.com In the presence of a reducing agent like sodium borohydride (B1222165) (NaBH₄), silver nanoparticles can efficiently catalyze the degradation of methylene blue. ijraset.commdpi.com One study reported 100% degradation of methylene blue in just 8 minutes using green-synthesized silver nanoparticles. ijraset.com Another study observed 88.6% photodegradation of methylene blue within 35 minutes under white light irradiation in the presence of Ag₂O nanoparticles and NaBH₄. mdpi.com

The catalytic mechanism involves the adsorption of both the electron donor (borohydride ions) and the electron acceptor (methylene blue) onto the surface of the silver nanoparticles. This facilitates the transfer of electrons between the two, leading to the reduction of methylene blue to the colorless leucomethylene blue. pandawainstitute.comijraset.com

Another important application is the catalytic reduction of 4-nitrophenol (B140041) (4-NP) to 4-aminophenol (B1666318) (4-AP), a valuable industrial intermediate. rsc.org Composites such as SiO₂/Ag₂O@TiO₂ have demonstrated high efficiency in this reaction, achieving complete conversion within seconds at room temperature without a light source. rsc.orgscispace.com The synergistic effect between the different components of the composite catalyst is believed to enhance the catalytic activity. researchgate.net For instance, a Na₀.₂WO₃/Ag₂O nanocomposite showed excellent catalytic activity for the hydrogenation of 4-nitrophenol. researchgate.net

Photocatalytic Processes, e.g., Pollutant Degradation

This compound is recognized as a promising photocatalyst, particularly for the degradation of organic pollutants under visible and near-infrared light. researchgate.netacs.org Its narrow bandgap of approximately 1.2-1.4 eV allows it to absorb a significant portion of the solar spectrum, making it an efficient material for environmental remediation. mdpi.commdpi.com

Ag₂O nanoparticles have demonstrated superb photocatalytic performance in the degradation of dyes like methyl orange (MO) and rhodamine B (Rh-B). researchgate.netacs.orgijarse.com Under visible light, complete decomposition of MO was observed within 120 seconds. researchgate.netacs.org The photocatalytic mechanism involves the generation of electron-hole pairs upon light irradiation. The photogenerated holes can directly oxidize organic pollutants or react with water to form highly reactive hydroxyl radicals, which then degrade the pollutants. researchgate.netresearchgate.net

To overcome challenges like slow degradation efficiency and difficult recovery of the photocatalyst, Ag₂O has been combined with other materials. For example, Ag₂O/Fe₃O₄ magnetic nanocomposites have shown exceptional performance, degrading 99.5% of methyl orange within 15 minutes under visible light. mdpi.com The magnetic properties of these composites also allow for easy separation and reuse. mdpi.com Similarly, composites of Ag₂O with graphene oxide (GO) have exhibited remarkable photocatalytic activity due to enhanced surface area and improved separation of photogenerated charge carriers. ijarse.com

Table 2: Photocatalytic Degradation of Organic Pollutants by this compound-Based Catalysts

Catalyst	Pollutant	Light Source	Degradation Time	Degradation Efficiency (%)	Reference
Ag₂O nanoparticles	Methyl Orange	Visible Light	120 s	100	researchgate.netacs.org
Ag₂O/Fe₃O₄ (10%)	Methyl Orange	Visible Light	15 min	99.5	mdpi.com
Ag₂O/GO	Rhodamine-B	Not specified	Not specified	Remarkable	ijarse.com
ZnO/Ag₂O (20% Ag₂O)	Methylene Blue	Visible Light	20 min	~100	acs.org

Electrocatalysis Mechanisms, e.g., Fuel Cell Electrocatalysis

Silver and its oxides are considered promising electrocatalysts for the oxygen reduction reaction (ORR) in fuel cells and metal-air batteries, offering a cost-effective alternative to platinum-based catalysts. beilstein-journals.orgnih.govacs.orgbham.ac.uk The electrocatalytic activity of silver species for the ORR has been shown to improve with an increasing oxidation state, following the order Ag < Ag₂O < Ag₂O₂ < Ag₃O₄ < Ag₂O₃. chinesechemsoc.org Higher valence silver oxides possess a higher proportion of d-band holes and more electrons near the Fermi level, which can optimize oxygen adsorption and activation energy. chinesechemsoc.org

While pure this compound has been noted to have relatively mild cathode catalytic activity, its performance can be significantly enhanced when used in composite materials or supported on conductive matrices. espublisher.comresearchgate.net For instance, trimetallic AgCuCo oxide nanoparticles supported on reduced graphene oxide (rGO) have demonstrated excellent ORR activity in alkaline media, with an onset potential of 0.94 V vs RHE. beilstein-journals.org

In direct ethanol (B145695) fuel cells (DEFCs), microporous silver films have been developed as efficient anode catalysts for the ethanol oxidation reaction (EOR) in alkaline electrolytes. worldscientific.com These catalysts have achieved a maximum power density of 35.57 mW/cm² at 70°C, a performance attributed to their unique microporous structure. worldscientific.com

Catalysis in Organic Transformations

This compound is a versatile catalyst and reagent in a variety of organic transformations. riyngroup.comsigmaaldrich.comwiley-vch.de It has been employed in reactions such as the allylation of aldehydes with allylsilanes in water, producing homoallylic alcohols with high yields and anti-selectivities. oup.com This reaction was found to occur on the surface of the Ag₂O. oup.com

In a variation of the Williamson ether synthesis, this compound can be used under milder conditions than traditional strong bases, making it particularly useful for converting hydroxyl groups in sugars to ethers. libretexts.org The mechanism involves the this compound enhancing the leaving group's ability to depart without needing to form a highly basic alkoxide intermediate. pearson.com

Explorations in Electrochemical and Energy Related Applications of Silver Oxide

Electrode Materials for Energy Storage Systems

Silver oxide has emerged as a significant material in the development of electrode materials for various energy storage systems, owing to its compelling electrochemical properties. acs.orgresearchgate.net Transition metal oxides, including this compound, are considered prime candidates for electrode materials in devices like supercapacitors due to their multiple oxidation states that facilitate efficient redox charge transfer. acs.orgnih.gov

Battery Electrode Development

This compound plays a crucial role as the positive electrode (cathode) in silver-zinc batteries. electricvehiclesnews.comwikipedia.org These primary cells, also known as this compound batteries, utilize zinc as the negative electrode (anode) and an alkaline electrolyte, typically sodium hydroxide (B78521) (NaOH) or potassium hydroxide (KOH). electricvehiclesnews.com The fundamental chemical reaction involves the reduction of silver(I) oxide to silver at the cathode and the oxidation of zinc at the anode. electricvehiclesnews.comwikipedia.org

These batteries are recognized for their high energy-to-weight ratio and a stable, flat discharge curve, providing a nearly constant nominal voltage until fully depleted. electricvehiclesnews.comwikipedia.org This stable voltage output makes them particularly suitable for applications requiring high accuracy, such as quartz watches and various medical devices. maxell.commaxell.eu While historically used in military applications like torpedoes and submarines due to their superior performance, their high cost, attributed to the price of silver, has limited their widespread use in larger formats. electricvehiclesnews.com Modern manufacturing focuses on small button cells where the amount of silver is minimal. electricvehiclesnews.comwikipedia.org

To enhance the performance of this compound electrodes, research has explored the incorporation of nanophase this compound (Ag2O) particles. Adding 10% to 35% of these nanoparticles to the active material can increase the discharge capacity by an additional 20–30%. researchgate.net This improvement is credited to the increased utilization of the active material due to optimized mass and charge transfer. researchgate.net

Table 1: Characteristics of this compound Batteries

Feature	Description
Cathode Material	Silver(I) oxide (Ag2O)
Anode Material	Zinc (Zn)
Electrolyte	Alkaline (NaOH or KOH)
Key Characteristics	High energy-to-weight ratio, stable and flat discharge curve
Primary Applications	Watches, medical devices, military applications

Supercapacitor Electrode Architectures

This compound is also a promising material for pseudocapacitors, a type of supercapacitor that stores charge through fast and reversible faradaic reactions at the electrode surface. acs.org Its electrochemical behavior is comparable to ruthenium oxide, a high-performance but expensive and toxic material, making this compound a more cost-effective and environmentally friendly alternative. acs.org The various oxidation states of silver (AgO, Ag2O, and Ag2O2) contribute to its energy storage capability and higher conductivity compared to many other transition-metal oxides. acs.org

Recent research has focused on developing advanced electrode architectures to maximize the performance of this compound-based supercapacitors. One study reported on a 3D nanostructured silver electrode that exhibited a large areal capacitance of 0.5 F/cm² and a high coulombic efficiency of 97.5%. acs.org This electrode also demonstrated excellent cycling stability with 95% capacitance retention after over 2600 cycles. acs.orgnih.gov

Furthermore, the creation of nanocomposites by combining silver nanoparticles with materials like graphene, carbon nanotubes, and other metal oxides (e.g., MnO, NiO, CuO) has been shown to enhance electrochemical performance. acs.orgnih.gov These composites leverage the high conductivity of silver to mitigate the lower conductivity of the other components, leading to improved specific capacitance and rate capability. mdpi.com For instance, a nanocomposite of silver-decorated reduced graphene oxide and cobalt oxide demonstrated a specific capacitance of 371.2 F g⁻¹ at a scan rate of 5 mV s⁻¹. dntb.gov.ua

Table 2: Performance of a 3D Nanostructured Silver Supercapacitor Electrode

Parameter	Value
Areal Capacitance	0.5 F/cm²
Coulombic Efficiency	97.5%
Capacitance Retention	95% after 2600 cycles
Energy Density	~385.87 μWh/cm²
Power Density	3.82 μW/cm²

Electrochemical Sensing Platforms

The unique properties of this compound, such as high chemical stability, non-toxicity, low cost, and excellent electron exchange capabilities, make it an ideal material for developing electrochemical sensing platforms. researchgate.net this compound nanoparticles, in particular, have shown great potential for enhancing the sensitivity and selectivity of sensors for various analytes. ekb.eg

Biosensor Design and Performance

This compound nanoparticles are increasingly being integrated into biosensor designs to improve their performance. ekb.eg These nanomaterials can be synthesized through various methods and incorporated into sensor matrices to enhance their analytical capabilities. ekb.eg

One area of significant interest is the development of surface plasmon resonance (SPR) biosensors. While silver is a preferred material for SPR due to its sharp resonance signal, it is prone to oxidation, which can degrade sensor performance. researchgate.net However, controlled formation of this compound or its use in composite structures can lead to enhanced sensing capabilities. For example, a hyperbolic metamaterial-based SPR sensor composed of alternating layers of silver and zinc oxide demonstrated a significantly enhanced sensitivity of 34,800 nm per refractive index unit (RIU) and a high figure of merit. mdpi.com This improvement is attributed to an enhanced electric field amplitude and increased penetration depth, leading to stronger interaction with the target biomolecules. mdpi.com

Furthermore, the combination of silver nanoparticles with other materials like graphene has been shown to protect the silver from oxidation while enhancing the adsorption of biomolecules, leading to improved sensor stability and sensitivity. researchgate.net

Chemical Sensor Development

This compound nanoparticles are highly effective in the fabrication of chemical sensors for the detection of various compounds. researchgate.net Their high sensitivity and selectivity stem from their catalytic properties and high surface area.

For instance, sensors based on this compound nanoparticles have been developed for the detection of hydrogen peroxide, a compound relevant in both medical diagnostics and industrial quality control. purdue.edu Research has shown that the morphology of the this compound nanoparticles (e.g., hexapod, octahedral, cubic) can influence the sensor's response, with hexapod-shaped particles demonstrating the highest sensitivity. purdue.edu

This compound has also been utilized in sensors for detecting harmful environmental pollutants like mononitrotoluenes and heavy metals. researchgate.netekb.eg A sensor using this compound quantum dots exhibited high sensitivity for 2-nitrotoluene (B74249) with a low limit of detection. researchgate.net In another application, a nanocomposite of silver and iron oxide merged with polyaniline was used to create a highly sensitive sensor for uric acid, achieving a detection limit in the picomolar range. acs.org Similarly, a paper-based sensor decorated with a silver-zinc oxide nanocomposite was developed for the rapid detection of methamphetamine. mdpi.com

Table 3: Performance of Various this compound-Based Chemical Sensors

Target Analyte	Sensor Material	Detection Limit	Reference
Methanol (B129727)	Undoped this compound Nanoparticles	36.0 μM	researchgate.net
4-Nitrotoluene	Spherical this compound Nanoparticles	Not Specified	scispace.com
Uric Acid	Silver-Iron Oxide@Polyaniline Nanocomposite	102 pM	acs.org
Methamphetamine	Silver-Zinc Oxide Nanocomposite	0.1 μg/mL	mdpi.com
Sodium Ions	Silver Nanoparticles/Graphene Oxide	9.344 mM	mdpi.com

Photoelectrochemical Systems

Silver(I) oxide is considered a promising material for photoelectrochemical technologies due to its optimal band gap and relatively low cost. jdigitaldiagnostics.com Anodic oxidation of silver or its alloys in an alkaline medium is a straightforward method to produce oxide phases with controlled composition and predictable properties. jdigitaldiagnostics.com

Research has shown that silver(I) oxide formed anodically on silver-palladium alloys exhibits n-type conductivity, indicating the predominance of donor defects. jdigitaldiagnostics.com The concentration of these defects can be controlled by varying the palladium concentration in the alloy. jdigitaldiagnostics.com

Photoelectrochemical studies of this compound electrodes, particularly in the context of zinc-silver oxide batteries, have provided valuable insights into their behavior during cathodic polarization. pku.edu.cn The measurement of photopotential has been used to monitor the state of the electrode surface, with the maximum photopotential occurring when the surface is fully covered with Ag2O just before the formation of dendritic silver. pku.edu.cn

Furthermore, the photoelectrochemical synthesis of this compound clathrate compounds, such as Ag7O8NO3 and Ag7O8HSO4, has been achieved on single-crystal substrates like niobium-doped titanium dioxide (Nb-doped TiO2). rsc.orgrsc.org This process allows for epitaxial crystal growth, where the crystal lattice of the this compound clathrate aligns with that of the substrate. rsc.orgrsc.org The selectivity of this synthesis process can be controlled by the electrode potential, allowing for the preferential deposition of the desired this compound clathrate over by-products like oxygen. researchgate.net The rate-limiting step in this synthesis is believed to be the incorporation of monovalent anions into the clathrate structure. rsc.org

Electrochromic Devices and Phenomena

This compound is a key material in the field of electrochromism, where a material's optical properties, such as color and transparency, can be reversibly changed by applying an electrical voltage. inrs.ca This phenomenon is central to the development of various technologies, including smart windows, foldable displays, and other optoelectronic devices. inrs.camdpi.com The electrochromic behavior of silver-based systems often involves the reversible electrochemical deposition and dissolution of silver or the formation of its oxides. researchgate.netmdpi.com

A common approach to achieving electrochromism with silver involves the reversible deposition of metallic silver onto a transparent conductive electrode. bohrium.combohrium.com However, the formation of silver oxides also plays a crucial role in the color-changing capabilities of some devices. mdpi.comscispace.com The process can be initiated from an electrolyte containing a silver–amine complex aqueous solution. researchgate.net In such systems, the application of a potential can lead to the deposition of a this compound layer on the electrode, causing the material to color. researchgate.net The oxidation of Ag(I) is often responsible for the coloration of the system. researchgate.net

Research into composite materials has shown that incorporating silver or this compound with other metal oxides can enhance electrochromic performance. For instance, manganese oxide (MnOx) thin films with silver additives exhibit electrochromic behavior driven by the redox reactions between Ag and Ag2O, coupled with changes in the valence state of manganese ions. mdpi.com In these composite films, spherical Ag2O and silver nanoparticles can be homogeneously dispersed. mdpi.com The electrochromic process involves the reduction of silver ions to silver metal nanoparticles as manganese is oxidized, and these nanoparticles disappear during the subsequent oxidation reaction. mdpi.com

Similarly, the addition of silver nanowires to tungsten oxide (WO3) films has been shown to improve electrochromic properties, leading to faster switching kinetics and greater coloration efficiency. researchgate.net The inherent dark color of silver oxides (Ag2O and AgO) contributes to the optical modulation in these systems. scispace.com The reversible reactions are key to the device's function:

2Ag + 2OH⁻ ↔ Ag₂O + H₂O + 2e⁻ scispace.com

Ag₂O + 2OH⁻ ↔ 2AgO + H₂O + 2e⁻ scispace.com

These reactions demonstrate the reversible transformation between metallic silver and its oxides, which underpins the electrochromic effect. scispace.com

Detailed Research Findings

Recent studies have focused on developing multi-state electrochromic devices (ECDs) that can switch between transparent, black, and mirror states. One such device utilizes the reversible electrodeposition of silver on an indium tin oxide (ITO) electrode modified with tungsten trioxide (WO3) nanoislands. bohrium.com By applying a positive voltage (+2.5 V), silver is deposited on the modified electrode, resulting in a black state with transmittance below 10%. bohrium.com Applying a negative voltage (−2.5 V) deposits silver on a flat counter-electrode, creating a mirror state with over 80% reflectance. bohrium.com The switching times for these transitions are rapid, occurring in 9.4 seconds to the black state and 8.3 seconds to the mirror state. bohrium.com

Another study achieved a three-state device using 3D hierarchical ITO branches decorated with silver nanoparticles. bohrium.com This device demonstrated high stability over approximately 10,000 switching cycles and exhibited the following optical properties:

Transparent State: 73.76% optical transmittance. bohrium.com

Mirror State: 79.77% reflectance. bohrium.com

Black State: 8.78% reflectance. bohrium.com

The incorporation of silver nanoparticles into titanium dioxide (TiO2) nanofibers has also been explored for creating smart colored windows. acs.org When a negative bias is applied, the composite material containing silver nanoparticles shows a black-brown color. acs.org

The performance of these devices highlights the versatility of silver and this compound in creating advanced electrochromic systems with multiple optical states and high durability.

Performance of Silver-Based Electrochromic Devices

The following table summarizes the performance characteristics of various electrochromic devices incorporating silver and its compounds, based on recent research findings.

Device Configuration	Optical States & Performance	Switching Time	Cycling Stability	Reference
Ag electrodeposition on WO₃ nanoisland-modified ITO	Transparent , Mirror (>80% reflectance), Black (<10% transmittance)	To Black: 9.4 s; To Mirror: 8.3 s	Bistable for >30 min at open circuit	bohrium.com
Ag nanoparticles on 3D hierarchical ITO branches	Transparent (73.76% transmittance), Mirror (79.77% reflectance), Black (8.78% reflectance)	Not specified	~10,000 cycles	bohrium.com
AgNW-embedded WO₃ thin film	Not specified	Coloration: 12 s; Bleaching: 2 s	Better than single-layer WO₃	researchgate.net
Au/TiO₂ composite nanofibers	Dark-blue (colored state), Transmittance Modulation (40%)	Coloration: 6.1 s; Bleaching: 8.1 s	>1000 cycles over 18 hours	acs.org

Materials Science and Nanotechnology Research with Silver Oxide

Synthesis of Nanostructured Silver Oxides

The synthesis of nanostructured silver oxides involves various methods that allow for the control of their physical and chemical properties. These methods can be broadly categorized into physical and chemical approaches. Physical methods include techniques like thermal evaporation and electron beam evaporation, while chemical methods encompass a wider range including sol-gel processes, chemical bath deposition, and green synthesis. bohrium.commdpi.com

A variety of synthesis methods have been reported, such as electrodeposition, electrochemical methods, simple immersion followed by RF-sputtering, chemical oxidative polymerization, flame-based processes, liquid-phase reduction, hydrothermal methods, co-precipitation, simple precipitation, thermal decomposition, and laser-liquid-solid interaction techniques. researchgate.net The choice of synthesis route is crucial as it directly influences the resulting nanostructure's characteristics, including particle size, shape, and crystalline phase. For instance, different phases of silver oxide like AgO, Ag2O, Ag3O4, and Ag2O3 can be formed, each possessing distinct optical and electrical properties. smf.mxscispace.com

"Green" synthesis approaches have also gained considerable attention as environmentally friendly methods for producing metal and metal oxide nanoparticles. bohrium.com These methods utilize natural extracts containing phytochemicals like flavonoids and alkaloids as reducing and stabilizing agents. bohrium.com For example, Moringa oleifera leaf extract has been used to synthesize silver nanostructures at room temperature. mdpi.com

Table 1: Comparison of this compound Nanostructure Synthesis Methods

Synthesis Method	Description	Key Advantages
Thermal Evaporation	A physical vapor deposition method where a source material is evaporated in a vacuum and condensed onto a substrate. chalcogen.ro	Simple, can produce uniform films. chalcogen.ro
Electron Beam Evaporation	A physical vapor deposition technique that uses an electron beam to evaporate the source material. scirp.org	Allows for deposition of materials with high melting points. scirp.org
Pulsed Laser Deposition (PLD)	A thin film deposition technique where a high-power pulsed laser beam is focused inside a vacuum chamber to strike a target of the material that is to be deposited. aip.orgcore.ac.uk	Precise control over film thickness and stoichiometry. aip.org
Chemical Bath Deposition (CBD)	A simple and convenient method for depositing thin films from an aqueous solution. smf.mxscispace.comcore.ac.uk	Low cost, low temperature process. core.ac.uk
Sol-Gel Process	A wet-chemical technique used for the fabrication of materials from a chemical solution which acts as a precursor for an integrated network (or gel) of discrete particles or network polymers. beilstein-journals.org	Good homogeneity, can produce complex structures. beilstein-journals.org
Hydrothermal Method	A method of synthesizing single crystals that depends on the solubility of minerals in hot water under high pressure. researchgate.netmdpi.com	Can produce highly crystalline materials.
Green Synthesis	Utilizes biological entities like plants or microorganisms for the synthesis of nanoparticles. bohrium.commdpi.com	Eco-friendly, cost-effective. bohrium.com

Shape-Controlled Nanoparticle Synthesis

The ability to control the shape of this compound nanoparticles is critical as their properties are highly dependent on their morphology. nju.edu.cn Different shapes such as spheres, rods, and dendrites have been successfully synthesized. nju.edu.cn The shape of the nanoparticles can be controlled by adjusting various reaction parameters, including the concentration of precursors, the type of stabilizing agents used, and the reaction time. jocpr.comresearchgate.net

For example, a pulse sonoelectrochemical technique has been used to prepare silver nanoparticles with spherical, rod-like, and dendritic shapes by varying the concentration of silver nitrate (B79036) and the complexing agent, nitrilotriacetate. nju.edu.cnresearchgate.net In this method, the duration of the electrosonic process was found to directly influence the final shape of the nanoparticles. nju.edu.cn Another approach involves using different capping agents, such as citrate (B86180) and poly(vinyl pyrrolidone) (PVP), which selectively bind to different crystallographic facets of silver, thereby directing the growth into specific shapes like cuboctahedrons, octahedrons, cubes, and bars. acs.org The use of plant extracts in green synthesis has also demonstrated the ability to control the shape of silver nanostructures by adjusting the concentration of the extract and the presence of other ions. mdpi.com

Core-Shell and Heterostructure Development

Core-shell and heterostructured nanoparticles, where a core of one material is coated with a shell of another, offer a way to combine the properties of different materials and create new functionalities. rsc.orgchalmers.se For instance, Ag@NiO core-shell nanoparticles have been fabricated using γ-radiation induced synthesis. rsc.orgchalmers.se These nanoparticles consist of a crystalline silver core and an amorphous nickel oxide shell. rsc.orgchalmers.se Similarly, Ag/Ni heterostructures, where silver particles are decorated with nickel-based clusters, have also been synthesized. rsc.orgchalmers.se

The synthesis of core-shell structures often involves a multi-step process. First, the core nanoparticles are synthesized, and then the shell material is deposited onto their surface. tandfonline.com Techniques like sputtering in an ionic liquid environment have been used to coat noble metal nanoparticles with ultrathin oxide shells. tandfonline.com The formation of these structures can also occur spontaneously under certain conditions, such as the exposure of metal nanoparticles to an oxygen-rich environment. tandfonline.com The thickness of the shell can be controlled by adjusting the synthesis parameters, which in turn allows for the tuning of the material's properties. For example, in Ag@Cu2O core-shell nanoparticles, increasing the shell thickness leads to a redshift in the absorption peak. tandfonline.com

Development of this compound Nanocomposites

This compound nanocomposites, which are materials composed of this compound nanoparticles dispersed within a polymer or other matrix, are being developed to enhance material properties and create multifunctional materials. rsc.org The integration of silver nanoparticles into polymer matrices can improve stability, control the release of silver ions, and reduce cytotoxicity while maintaining strong antimicrobial efficacy. rsc.org

Various methods are employed for the synthesis of silver nanoparticle-polymer nanocomposites (AgNP-PNCs), including mechanical mixing, in situ reduction of silver salts within the polymer matrix, and in situ polymerization. rsc.org For example, AgNP-polymer nanocomposites for tissue engineering often use water-soluble polymers like poly(vinyl alcohol) (PVA) and polyethylene (B3416737) glycol (PEG) to form hydrogels. acs.org

A notable example is the development of silver nanoparticle-graphene oxide (GO) nanocomposites. These materials have been synthesized using a "green" approach with beta-cyclodextrin (B164692) as a stabilizing agent and ascorbic acid as a reducing agent. researchgate.net In another study, a graphene oxide-silver (GO-Ag) nanocomposite was fabricated using a sonochemical method, where silver nanoparticles were deposited on the surface of graphene oxide sheets. acs.org These nanocomposites exhibit unique physicochemical properties and have potential applications in areas like biosensors and photocatalysis. acs.org

Thin Film Growth and Optoelectronic Properties

This compound thin films are of great interest for various applications due to their unique optical and electronic properties. scirp.orgcore.ac.uk These films can be deposited on substrates using a variety of techniques, including thermal evaporation, electron beam evaporation, pulsed laser deposition (PLD), chemical vapor deposition (CVD), and magnetron sputtering. chalcogen.roaip.org The properties of these films are highly dependent on the deposition method and the experimental conditions. scirp.org

The optical properties of this compound thin films, such as their band gap and refractive index, can be tuned by controlling the deposition parameters. For instance, the optical band gap of Ag2O thin films prepared by electron beam evaporation was found to decrease as the annealing temperature increased. scirp.org Similarly, the thickness of the film also influences its optical properties; studies have shown that the band gap of this compound films can range from 1.2 to 3.4 eV. chalcogen.rocore.ac.uk

Researchers have investigated the effect of various factors on the properties of this compound thin films. For example, in one study, the working pressure and oxygen gas flow rate were optimized during facing-target sputtering to fabricate single-phase Ag2O thin films. mdpi.com The post-annealing temperature was also found to significantly affect the crystallographic properties of the film. mdpi.com The optoelectronic properties of this compound can also be tuned by doping with other elements. For example, dual-doping of cadmium oxide thin films with silver and cobalt has been shown to alter the optical band gap and electrical resistivity. rsc.org

Table 2: Optoelectronic Properties of this compound Thin Films

Deposition Method	Substrate	Annealing Temperature (°C)	Optical Band Gap (eV)	Refractive Index
Electron Beam Evaporation	Glass	100 - 200	1.716 - 1.559 scirp.org	-
Chemical Bath Deposition	Glass	27 (300K)	1.62 core.ac.uk	1.1 - 2.31 core.ac.uk
Thermal Evaporation	Glass	-	1.73 - 1.61 chalcogen.ro	Decreases with thickness chalcogen.ro
Facing-Target Sputtering	Glass	300	3.16 mdpi.com	-
SILAR Method	PET/PVC textile	-	0.89 mdpi.com	Increases with aging mdpi.com

Functional Materials Design, e.g., Optical Memories

The unique properties of this compound are being harnessed for the design of functional materials, with a notable application in optical data storage. core.ac.ukresearchgate.net The principle behind this application lies in the decomposition of this compound into small metallic silver particles upon exposure to light. researchgate.neteetimes.com This photo-induced dissociation creates nanoclusters of silver that can act as strong light-scattering centers, enabling the reading of data stored at densities beyond the diffraction limit. researchgate.neteetimes.com

Research has shown that illuminating a thin film of this compound with blue light can make it photoactive. eetimes.com Subsequent illumination at a longer wavelength causes the exposed areas to fluoresce, an effect that could be used to store and read data. eetimes.com The fluorescent centers are believed to be composed of very small silver nanoclusters, suggesting the potential for extremely high data storage densities. eetimes.com this compound thin films are considered a promising material for ultrahigh-density optical data storage and plasmon photonic devices. core.ac.uk

Environmental Remediation Research Involving Silver Oxide

Water and Wastewater Treatment Technologies

Silver oxide is increasingly being investigated for its role in water and wastewater treatment, primarily due to its potent antimicrobial properties and its effectiveness in disinfection processes. iwaponline.comwatertreatmentservices.co.uk Nanoparticle-based technologies are considered promising for water purification, and this compound is a key material in this field. mdpi.com Silver nanoparticles are recognized as one of the most studied metallic species for bacterial disinfection in water. iwaponline.com

The application of this compound extends to various water treatment systems, including point-of-use (POU) technologies, which are crucial for providing safe drinking water in remote areas. iwaponline.com Research has explored the integration of silver and zinc oxide nanoparticles into ceramic pot filters for water disinfection. In these systems, combinations of silver and zinc nanoparticles have demonstrated superior performance compared to either metal used alone. iwaponline.com For instance, filters impregnated with 67% silver and 33% zinc achieved average log removal values (LRVs) of 2.7 after 60 minutes of filtration and 2.9 after 24 hours of storage. iwaponline.com

Silver-stabilized hydrogen peroxide is another application, where the catalytic effect of silver ions enhances the disinfectant power of hydrogen peroxide, making it a powerful biocide effective against a wide range of microorganisms, including bacteria, viruses, and fungi. watertreatmentservices.co.uk This formulation is noted for its environmental friendliness, as it decomposes into water and oxygen. watertreatmentservices.co.uk Furthermore, this compound has been incorporated into nanocomposites with materials like kaolin (B608303) clay to improve the removal of pollutants from domestic wastewater. njtd.com.ng

Degradation of Organic Pollutants

The photocatalytic capabilities of this compound are central to its application in degrading persistent organic pollutants (POPs) found in industrial wastewater. researchgate.net Organic dyes, such as methyl orange, rhodamine B, and malachite green, are among the most common and hazardous pollutants targeted for degradation. mdpi.commdpi.commdpi.com

This compound is an effective photocatalyst due to its narrow bandgap (around 1.2 to 1.4 eV), which allows it to absorb a significant portion of the solar spectrum, including visible and near-infrared light. mdpi.comacs.org This property enables the generation of electron-hole pairs upon light irradiation. These charge carriers initiate redox reactions that produce highly reactive oxygen species, such as hydroxyl radicals (HO•) and superoxide (B77818) anion radicals (O₂⁻•), which are responsible for the breakdown of complex organic molecules into simpler, less harmful substances like carbon dioxide and water. mdpi.comacs.orgresearchgate.net

Research has demonstrated the high efficiency of Ag₂O in these processes. For example, aggregations of this compound nanoparticles have been shown to decompose methyl orange completely within 120 seconds under visible light, ultraviolet light, and sunlight. researchgate.netacs.org The stability of the photocatalyst is a key feature; during the photocatalysis of organic compounds, a partial formation of metallic silver (Ag) on the surface of the Ag₂O can occur, which helps to maintain the stability and efficiency of the photocatalyst. mdpi.com

Composite materials are also being developed to enhance photocatalytic activity. Ag₂O has been combined with graphene oxide (GO) to create nanocomposites that show remarkable photocatalytic efficiency for the degradation of dyes like Rhodamine-B, outperforming pure Ag₂O nanoparticles. ijarse.com The enhanced performance is attributed to the suppression of charge carrier recombination due to the interaction between Ag₂O and GO. ijarse.com Similarly, Ag₂O has been combined with magnetic nanoparticles like Fe₃O₄ to create a recyclable photocatalyst that can be easily separated from the treated water using a magnet. mdpi.com

Table 1: Research Findings on the Degradation of Organic Pollutants by this compound

Pollutant	Catalyst System	Light Source	Degradation Efficiency	Time	Reference
Methyl Orange (MO)	Ag₂O Nanoparticle Aggregations	Visible Light	Complete Decomposition	120 s	researchgate.netacs.org
Methyl Orange (MO)	Ag₂O/Fe₃O₄ (10%)	Visible Light	99.5%	15 min	mdpi.com
Methylene (B1212753) Blue (MB)	Ag/Ag₂O-NPs	-	84.5%	50 min	mdpi.com
Congo Red	Ag/Ag₂O-NPs	-	80%	60 min	mdpi.com
Malachite Green (MG)	Ag₂O Microparticles	Solar Radiation	83%	3 h	mdpi.com
Malachite Green (MG)	Ag₂O MPs with Persulfate	Solar Radiation	100%	15 min	mdpi.com
Rhodamine B (RhB)	Ag₂O (Pyridine-modified)	-	90%	25 min	rsc.org
Methylene Blue	Ag₂O Nanoparticles	-	97.78%	180 min	mdpi.com

Heavy Metal Sequestration and Adsorption

Beyond organic pollutants, this compound is also utilized in the removal of toxic heavy metal ions from aqueous solutions through adsorption. frontiersin.org Adsorption is considered a versatile and economically viable technique for treating water with low concentrations of metal ions. researchgate.net Nanomaterials, including those based on this compound, are effective adsorbents due to their high surface-area-to-volume ratio, which provides numerous active sites for binding heavy metals. kashanu.ac.ir

This compound is often used in composite materials to enhance its adsorption capabilities. For instance, silver-yttrium oxide nanocomposites have been developed as novel adsorbents for the efficient removal of copper (Cu(II)) and chromium (Cr(VI)) from wastewater. researchgate.net These nanocomposites have shown very high maximum adsorption capacities. researchgate.net Similarly, nanocomposites of this compound and zinc oxide with kaolin clay have demonstrated high removal efficiencies for a range of heavy metals, including iron, cadmium, lead, and copper. njtd.com.ng The trend of removal efficiency for these adsorbents was found to be BKC/Ag/ZnO > BKC/Ag > BKC/ZnO > BKC (where BKC is Beneficiated Kaolin Clay). njtd.com.ng

The mechanism of removal is primarily through adsorption, where heavy metal ions bind to the surface of the this compound-containing material. researchgate.netresearchgate.net The effectiveness of adsorption can be influenced by several factors, including pH, contact time, adsorbent dose, and the initial concentration of metal ions. researchgate.netacs.org Studies have shown that the adsorption of heavy metals like Cu(II) and Cr(VI) onto silver-yttrium oxide nanocomposites is an endothermic process and is most effective at a pH of 6. researchgate.net

Table 2: Research Findings on Heavy Metal Adsorption by Silver-Based Adsorbents

Heavy Metal Ion	Adsorbent	Maximum Adsorption Capacity (mg/g)	pH	Reference
Cu(II)	Silver-Yttrium Oxide Nanocomposites	773 ± 4.94	6	researchgate.net
Cr(VI)	Silver-Yttrium Oxide Nanocomposites	720 ± 8.48	6	researchgate.net
Ag(I)	MoS₂/MWCNTs nanohybrids	601.97	-	nih.gov
Zn(II)	Silver-modified clay	>99% removal efficiency	-	researchgate.net
Pb(II)	Silver-modified clay	>99% removal efficiency	-	researchgate.net
Cu(II)	Silver-modified clay	>99% removal efficiency	-	researchgate.net
Cd(II)	Fe₃O₄–CS Nanocomposites	High removal efficiency	-	acs.org
Pb(II)	Fe₃O₄–CS Nanocomposites	High removal efficiency	-	acs.org
Ni(II)	Fe₃O₄–CS Nanocomposites	High removal efficiency	-	acs.org
Cu(II)	Fe₃O₄–CS Nanocomposites	High removal efficiency	-	acs.org

Theoretical and Computational Investigations of Silver Oxide

Electronic Structure Calculations (e.g., DFT)

The electronic structure of a material governs its electrical, optical, and chemical properties. For silver oxides (Ag₂O, AgO, Ag₂O₃), computational methods, particularly Density Functional Theory (DFT), have been crucial in characterizing their electronic nature. researchgate.netaps.org

Standard DFT calculations, often using the Generalized Gradient Approximation (GGA), have historically struggled to accurately predict the properties of silver oxides. For instance, many early DFT studies incorrectly predicted silver(I) oxide (Ag₂O) to be metallic or have a very small band gap of around 0.08 to 0.40 eV. aps.orgpsu.edu This contradicts experimental observations which show Ag₂O is a semiconductor with a band gap reported to be between 1.46 and 2.25 eV. aps.org The discrepancy arises from the self-interaction error inherent in standard DFT functionals, which is particularly problematic for localized d-electrons, like those in silver. researchgate.net

To overcome these limitations, more advanced computational approaches are employed. Hybrid DFT functionals, such as HSE06, which mix a portion of exact Hartree-Fock exchange with the DFT functional, provide significantly more accurate results. aps.orgaps.org These methods correctly predict the semiconductor character of silver oxides. For the mixed-valence AgO, which contains both Ag(I) and Ag(III), GGA methods fail to model its structure correctly, predicting equivalent silver sites. aps.org In contrast, hybrid functionals accurately reproduce the experimental structure with two distinct silver coordination environments and confirm the presence of both Ag⁺ and Ag³⁺ ions through Bader charge analysis. aps.org

Studies using hybrid-DFT have shown that the valence band of Ag₂O is primarily composed of O 2p and Ag 4d states, while the conduction band minimum is formed by Ag 5s states. researchgate.netaps.org The calculated band gaps from these more sophisticated methods are in much better agreement with experimental data. researchgate.netaps.org

Table 1. Comparison of Calculated and Experimental Band Gaps (in eV) for Silver Oxides

Compound	Method	Calculated Band Gap (eV)	Experimental Band Gap (eV)	Reference
Ag₂O	DFT (GGA-PBE)	0.08	1.46 - 2.25	aps.org
Ag₂O	DFT (GGA-PBE)	Metallic	psu.edu
Ag₂O	Hybrid DFT (HSE06)	1.3	aps.org
AgO	DFT (GGA)	Metallic	1.0 - 1.1	aps.org
AgO	Hybrid DFT (HSE06)	1.0 (indirect) / 1.2 (direct)	researchgate.netaps.org

Reaction Mechanism Simulations in Catalysis

Silver and its oxides are important catalysts in various industrial processes, including oxidation reactions. aps.orgnumberanalytics.com Computational simulations, primarily using DFT, are vital for mapping out the intricate reaction mechanisms on catalyst surfaces, identifying reaction intermediates, and determining activation barriers.

For example, DFT studies have been employed to understand the catalytic oxidation of carbon monoxide (CO). electrochemsci.org Simulations on Ag₂O-modified surfaces, such as BP/BSe van der Waals heterostructures, have been used to evaluate their potential for gas sensing and catalysis. nih.govresearchgate.net These calculations can determine the adsorption energies of reactant molecules, which is the first step in a catalytic cycle. The strong chemisorption of molecules like NO₂ on an Ag₂O-modified heterostructure, indicated by a high adsorption energy, suggests a strong interaction and potential for catalytic conversion. researchgate.net

Table 2. DFT-Calculated Adsorption Energies of Gas Molecules on an Ag₂O-Modified BP/BSe Heterostructure

Adsorbed Molecule	Adsorption Energy (eV)	Reference
CO	-1.72	nih.gov
NO	-1.55	nih.gov
N₂O	-0.58	nih.gov
NO₂	-2.64	researchgate.net

Beyond simple adsorption, simulations can model the entire reaction pathway. In the context of ethylene (B1197577) epoxidation, a cornerstone of the chemical industry, DFT calculations help to elucidate the role of the silver oxide surface in selectively activating oxygen and transferring it to the ethylene molecule. numberanalytics.com Similarly, in methanol (B129727) oxidation to formaldehyde, computational models suggest that the this compound interface plays a key role by concentrating the methanol reactant at the catalyst surface. mdpi.com Microkinetic modeling, which combines DFT-calculated energies with kinetic theories, allows for the simulation of reaction rates under various conditions, bridging the gap between atomic-scale understanding and macroscopic catalytic performance. acs.orgumich.edu

Surface and Interface Modeling

The behavior of a material in applications like catalysis, sensing, and electronics is often dominated by its surface and interfaces. Computational modeling provides a nanoscopic view of these regions.

A significant finding from combined experimental and theoretical studies concerns the structure of oxide layers on silver surfaces. For the well-known p(4x4) oxygen-induced reconstruction on Ag(111), it was long believed to be a thin layer of bulk Ag₂O. However, extensive DFT calculations, in conjunction with experimental data, revealed a completely different and novel surface oxide structure (sometimes denoted Ag₁₂O₆) that has no resemblance to any bulk this compound phase. researchgate.netaps.org This highlights the power of computational modeling in correcting long-held assumptions.

The modeling of interfaces is also crucial. DFT studies have investigated Ag₂O interfaces with other materials to explore new functionalities. For instance, the interface between Ag₂O and a BP/BSe heterostructure was modeled to understand charge transfer and the formation of chemical bonds between Ag and Se atoms, which is key to its gas-sensing capabilities. nih.gov In another application, it was shown that using Ag₂O as a model surface in DFT computations quantitatively improves the accuracy of simulated Surface-Enhanced Raman Spectroscopy (SERS) spectra compared to traditional models using silver atoms or clusters. rsc.orglabonanomachines.org This improvement is attributed to Ag₂O providing a more realistic representation of the oxidized surface of silver nanoparticles often used in SERS experiments. labonanomachines.org

Furthermore, simulations have been used to model the electrochemical interface, for example, during the formation of this compound on an electrode. researchgate.net These models can describe the complex processes of electrodissolution, nucleation, and three-dimensional growth that govern the formation of the oxide layer. researchgate.net

Material Property Prediction and Design

A primary goal of computational materials science is to predict the properties of novel materials before they are synthesized, thus accelerating the design and discovery process. For this compound, theoretical calculations are used to predict a wide range of properties.

Optical and electronic properties are a key focus. As discussed, while standard DFT struggles, hybrid functionals can accurately predict the band gap of silver oxides, a critical parameter for photocatalytic and optoelectronic applications. researchgate.netaps.org By modeling the effects of structural defects, such as oxygen vacancies or cation stoichiometry, researchers can predict how to manipulate the electronic properties for applications like water splitting. researchgate.net

Computational methods can also guide the synthesis of materials with desired characteristics. Studies on this compound thin films prepared by pulsed laser deposition have shown that physical properties are highly dependent on growth conditions, such as the ambient oxygen pressure. researchgate.net As the oxygen pressure increases, the film can transform from hexagonal Ag₂O to monoclinic AgO, with corresponding changes in grain size, surface roughness, resistivity, and work function. researchgate.net These theoretically and experimentally determined relationships provide a roadmap for designing films with specific properties for electronic devices.

Table 3. Predicted Properties of this compound Films vs. Oxygen Pressure During Growth

Oxygen Pressure (Pa)	Phase	Resistivity (Ω·m)	Work Function (eV)	Optical Band Gap (eV)	Reference
9	Ag₂O	1	5.47	N/A	researchgate.net
20	AgO	~1 x 10³	5.54	1.01	researchgate.net
30	AgO	~5 x 10³	5.57	0.97	researchgate.net
50	AgO	~4 x 10⁴	5.61	0.93	researchgate.net

Finally, computational stability analysis is essential for materials design. Thermochemical cycles, using lattice energies calculated via DFT, have been used to explain why the mixed-valence silver(I,III) oxide (AgO) is more stable than a hypothetical silver(II) oxide, resolving a long-standing question in the chemistry of silver. acs.org This predictive capability is crucial for identifying synthesizable compounds and designing new stable materials for applications ranging from batteries to catalysis. taylorandfrancis.com

Future Directions and Emerging Research Avenues for Silver Oxide

Sustainable Synthesis and Circular Economy Integration

A major thrust in contemporary materials science is the development of environmentally benign and economically viable production methods. For silver oxide, this translates into a focus on "green synthesis" and its role within a circular economy.

Green synthesis approaches are being explored as alternatives to conventional chemical and physical methods, which can be costly and involve hazardous substances. repa-int.org These newer methods often utilize biological entities like plant extracts or microbes as reducing and capping agents. repa-int.org For instance, researchers have successfully synthesized this compound nanoparticles (Ag₂O-NPs) using extracts from orange leaves, Mauritia flexuosa fruit, mint leaves, and green tea. nanomedicine-rj.commdpi.comekb.egmdpi.com These plant-based methods are not only cost-effective and eco-friendly but also yield stable nanoparticles with desirable characteristics. nanomedicine-rj.commdpi.commdpi.com The phytochemicals and metabolites present in these extracts, such as flavonoids and alkaloids, act as natural redox mediators and stabilizers. repa-int.orgekb.eg

The integration of this compound into a circular economy framework is another critical research direction. This involves the recovery and recycling of silver from end-of-life products, such as this compound batteries, solar panels, and electronic waste. researchgate.netpbl.nl Developing efficient, nature-friendly techniques for recovering silver from these sources is a key economic and environmental driver. researchgate.net This recovered silver can then serve as a feedstock for the synthesis of new this compound materials, closing the material loop and reducing the environmental impact associated with mining virgin silver. mdpi.commdpi.com

Table 1: Examples of Green Synthesis Methods for this compound Nanoparticles This table is interactive. You can sort and filter the data.

Plant Source	Precursor Used	Key Findings	Reference(s)
Orange Leaf Extract	Silver Nitrate (B79036), Silver Sulfate (B86663)	Eco-friendly and cost-effective method; produced spherical nanoparticles.	nanomedicine-rj.com
Mauritia flexuosa Fruit Extract	Silver Nitrate	An eco-friendly approach offering a promising alternative for biomedical applications.	mdpi.com
Mint (Mentha piperita) Leaf Extract	Silver Nitrate	Produced stable, functional nanoparticles; an alternative to methods using hazardous chemicals.	ekb.eg
Green Tea Leaf Extract	Silver Nitrate	Environmentally friendly and cost-effective method compared to conventional approaches.	mdpi.com
Datura innoxia Leaf Extract	Silver Nitrate	Resulted in smaller, spherically agglomerated particles with high biological activity.	mdpi.com

Advanced Hybrid Material Development and Multifunctional Composites

The development of hybrid and composite materials that incorporate this compound is a burgeoning field, aiming to create multifunctional materials with synergistic or enhanced properties. By combining this compound with polymers, carbon-based nanomaterials, and other metal oxides, researchers are unlocking new applications.

One promising area is the creation of hybrid materials with biopolymers. For example, high-performance hybrid nanomaterials based on carboxymethyl-modified cellulose (B213188) and lignin (B12514952) have been synthesized, using the biopolymers to reduce and stabilize this compound nanoparticles for antimicrobial applications. researchgate.net Another approach involves creating composites with reduced graphene oxide (rGO). mdpi.com These composites, sometimes blended with polymers like polylactic acid (PLA), are being developed for high-performance 3D-printed supercapacitors, where silver enhances conductivity and the polymer matrix provides structural integrity. mdpi.com

Multifunctional composites are also being designed for environmental and biomedical uses. Novel composites containing multi-walled carbon nanotubes (MWCNTs) embedded with both iron oxide and silver nanoparticles have been developed for water treatment, combining antimicrobial action with magnetic separability. uclan.ac.uk For bone regeneration, complex scaffolds have been fabricated using nanohydroxyapatite, graphene oxide (GO), and silver nanoparticles, which provide a combination of antimicrobial effects, immunomodulatory capabilities, and enhanced osteoinductive activity. nih.gov Similarly, microporous organic polymers hybridized with this compound nanoparticles are being investigated as versatile and processable antibacterial coating materials. rsc.org

Table 2: Selected this compound-Based Hybrid and Composite Materials This table is interactive. You can sort and filter the data.

Composite Components	Synthesis Approach	Intended Application	Key Feature(s)	Reference(s)
This compound, Reduced Graphene Oxide (rGO), Polyaniline (PANI), Polylactic Acid (PLA)	Blending and 3D printing	Supercapacitors	Enhanced conductivity and electrochemical stability for energy storage devices.	mdpi.com
This compound, Iron Oxide, Multi-Walled Carbon Nanotubes (MWCNTs)	Chemical synthesis	Water Treatment	Combines antimicrobial properties of silver with the magnetic separability of iron oxide.	uclan.ac.uk
This compound, Magnesium Oxide (MgO)	Impregnation and reduction	CO₂ Activation/Utilization	Hybrid catalyst for activating and inserting CO₂ into alkynes at ambient pressure.	nih.govrsc.org
This compound, Nanohydroxyapatite, Graphene Oxide (GO)	Composite scaffold fabrication	Infected Bone Defect Treatment	Multifunctional scaffold with antimicrobial, immunomodulatory, and osteogenic properties.	nih.gov
This compound, Microporous Organic Polymers (MOPs)	Hybridization	Antibacterial Coatings	Combines the dispersibility of MOPs with the antibacterial properties of this compound.	rsc.org
Silver Molybdate, Reduced Graphene Oxide (rGO)	Greener synthesis using ionic liquids	Energy Storage	Synergistically combines the high charge storage of Ag₂O with the conductivity of MoOₓ.	mdpi.com

Exploration of Novel Catalytic Pathways and Reaction Selectivity

Silver-based catalysts are renowned for their unique activity, particularly in the epoxidation of ethylene (B1197577) to ethylene oxide. metu.edu.tracs.org Future research is focused on exploring novel catalytic pathways and improving reaction selectivity for both established and new chemical transformations.

In ethylene epoxidation, a key industrial process, research continues on optimizing catalyst performance. Studies show that a higher reaction pressure can benefit the rate and selectivity by increasing oxygen coverage on the catalyst surface. acs.org Furthermore, the use of promoters, such as chlorine or selenium, can significantly enhance selectivity toward ethylene oxide by modifying the active surface and suppressing the complete oxidation to carbon dioxide and water. acs.orgcdnsciencepub.comijcce.ac.ir

Beyond this well-known reaction, this compound is being investigated for entirely new catalytic applications. One novel approach is its use as a heterogeneous Fenton catalyst. A nano this compound/activated carbon composite (nAg₂O/AC) has been shown to effectively activate hydrogen peroxide (H₂O₂) to generate hydroxyl radicals for the removal of bacteria and micropollutants from water. rsc.org Other emerging areas include the electro-oxidation of ammonia, where Ag₂O-PrO₂/γ-Al₂O₃ catalysts have shown high efficiency, and the oxidation of cyclic hydrocarbons. mdpi.comwhiterose.ac.uk Computational studies are also uncovering unique mechanisms, such as a pathway for NO reduction via an inverted (NO)₂ dimer, which helps explain the high activity and selectivity of silver-based catalysts in this system. acs.org

Table 3: Emerging Catalytic Applications of this compound This table is interactive. You can sort and filter the data.

Catalytic Reaction	Catalyst System	Key Research Finding	Reference(s)
Ethylene Epoxidation	This compound (promoted with Cl or Se)	Promoters and higher pressure improve selectivity towards ethylene oxide.	acs.orgijcce.ac.ir
Water Treatment (Fenton-like)	Nano Ag₂O on Activated Carbon (nAg₂O/AC)	Activates H₂O₂ to produce OH˙ radicals for degrading pollutants and bacteria.	rsc.org
Ammonia Electro-oxidation	Ag₂O-PrO₂/γ-Al₂O₃	Proved to be a highly effective electrocatalyst in an alkaline medium.	mdpi.com
Cyclohexane (B81311) Oxidation	Ag/Nb₂O₅	The catalyst was active for C-H activation, with Ag⁺ species showing high activity.	whiterose.ac.uk
NO Reduction	Silver metal/oxide surfaces	A novel pathway via an inverted (NO)₂ dimer was identified through computational studies.	acs.org

Integration in Next-Generation Devices and Systems

The excellent electrical properties and stability of this compound make it a critical material for a wide range of next-generation devices, from consumer electronics to advanced energy systems. strategicrevenueinsights.com

In electronics, silver is a leading candidate to replace indium tin oxide (ITO) in touch screens and flexible displays due to its superior conductivity and flexibility when formulated as nanowires. silverinstitute.orgbosslogics.com Conductive inks containing this compound are crucial for the growing field of printed electronics, used in manufacturing RFID tags and flexible sensors. strategicrevenueinsights.comsilverinstitute.org

The energy sector represents another significant area of growth. This compound batteries are well-established for their high energy density and are used in medical devices, military equipment, and consumer electronics. strategicrevenueinsights.compmarketresearch.com Research is now focused on next-generation systems, including high-pulse coin cells engineered for rapid energy discharge and improving the performance of rechargeable silver-zinc batteries with nano-sized active materials. pmarketresearch.commetu.edu.tr this compound is also being explored in advanced energy storage systems like supercapacitors and even in novel bio-batteries that could be powered by bacteria in sweat for wearable electronics. mdpi.combosslogics.comresearchgate.net

Furthermore, the unique properties of this compound are being harnessed for advanced sensor technologies. This includes its use in fabricating highly sensitive, long-term stable plasmonic structures for biological molecule sensing and its incorporation into multifunctional devices, such as an electroluminescent device with an integrated this compound humidity-sensing layer. mdpi.comresearchgate.net

Addressing Research Challenges in Scalability and Performance Optimization

Despite its immense potential, the widespread adoption of advanced this compound materials faces significant hurdles, primarily related to the scalability of synthesis and the optimization of performance.

A major challenge lies in transitioning from laboratory-scale synthesis to large-scale, industrial production, especially for nanomaterials. researchgate.net While methods like sonochemical synthesis are considered relatively easy to scale up for producing large volumes in a short time, tailoring particle size and morphology for specific applications remains a complex task. metu.edu.tr Green synthesis methods are considered promising for large-scale application due to their use of readily available and low-cost precursors, but consistent, large-batch production is still an area of active research. mdpi.commdpi.com The mechanochemical method is also being explored as a more economic and environmentally friendly scalable alternative to other protocols. acs.org

Performance optimization is another critical research frontier. This involves fine-tuning the material's properties to meet the demands of specific applications. Research has shown that performance can be significantly enhanced by creating composite structures, such as mixing nanophase Ag₂O with micron-sized particles in battery electrodes to increase discharge capacity by 20-30%. researchgate.net Doping this compound with other elements, such as tungsten oxide for electrical contacts, or doping other oxides like zinc oxide with silver, are effective strategies for improving characteristics like arc erosion resistance or optical properties. cprijournal.inajol.info For applications like sensors, ensuring long-term stability is crucial, which may require the use of protective layers to prevent the oxidation and degradation of the silver-based structures. mdpi.com Achieving the desired composition, crystal structure, and phase purity during synthesis is a fundamental challenge that underpins all performance optimization efforts. researchgate.net

Q & A

Basic Research Questions

Q. How can the empirical formula of silver oxide be determined experimentally, and what methodological considerations ensure accuracy?

• Methodology : Use gravimetric analysis by heating this compound to decompose it into metallic silver and oxygen gas. Measure mass changes before and after decomposition to calculate the oxygen-to-silver ratio. Key steps include precise temperature control (±2°C), inert atmosphere to prevent oxidation artifacts, and calibration of analytical balances (0.1 mg precision). Cross-validate results with X-ray diffraction (XRD) to confirm phase purity .
• Data Analysis : Calculate stoichiometry using mass loss percentages and atomic weights. For example, a 7.4% mass loss corresponds to Ag₂O decomposition (Ag₂O → 2Ag + ½O₂). Statistical outliers (>2σ deviation) should be re-examined for contamination or incomplete reactions .

Q. What are the best practices for synthesizing phase-pure this compound (Ag₂O) in a laboratory setting?

• Synthesis Protocol : Precipitate Ag₂O by adding NaOH to AgNO₃ solution under continuous stirring (300–500 rpm). Maintain pH >10 to avoid AgOH intermediates. Centrifuge the precipitate at 10,000 rpm for 15 minutes and rinse with deionized water until conductivity <5 µS/cm. Dry under vacuum (40°C, 24 hrs) to prevent Ag₂O → AgO conversion .
• Characterization : Use XRD (Cu-Kα radiation, 2θ = 20–80°) to confirm cubic crystal structure (JCPDS 41-1104). SEM imaging at 5 kV can reveal particle size (typically 50–200 nm) and agglomeration trends .

Q. How should researchers design experiments to assess the stability of this compound under varying environmental conditions?

• Experimental Design : Expose Ag₂O samples to controlled humidity (20–90% RH), temperature (25–100°C), and light (UV vs. visible). Monitor degradation via thermogravimetric analysis (TGA) and in situ Raman spectroscopy. Include control samples stored in argon atmospheres .
• Key Metrics : Track mass loss (TGA), color changes (visual inspection), and crystallinity shifts (XRD). For humidity studies, correlate degradation rates with water adsorption isotherms .

Advanced Research Questions

Q. How can contradictions in reported bandgap values of this compound (2.1–3.4 eV) be resolved methodologically?

• Root Cause Analysis : Discrepancies arise from synthesis routes (sol-gel vs. hydrothermal), defect density, and measurement techniques (UV-Vis Tauc plot vs. photoelectron spectroscopy). Standardize sample preparation (e.g., annealing at 200°C for 2 hrs) and use multiple characterization methods .
• Resolution Strategy : Perform diffuse reflectance spectroscopy (DRS) with Kubelka-Munk transformation and compare with ellipsometry data. Report both direct and indirect bandgaps, noting measurement uncertainties (±0.05 eV) .

Q. What advanced techniques are suitable for probing the catalytic mechanisms of this compound in oxygen evolution reactions (OER)?

• In Situ Methods : Use electrochemical mass spectrometry (EMS) to detect O₂ evolution during cyclic voltammetry (0.1–1.8 V vs. RHE). Operando X-ray absorption spectroscopy (XAS) can track Ag oxidation state changes during OER .
• Data Interpretation : Correlate current density (j) with Tafel slopes and impedance spectra (EIS). For Ag₂O, a Tafel slope <60 mV/dec suggests rate-limiting electron transfer, while >120 mV/dec indicates adsorption limitations .

Q. How can researchers address inconsistencies in this compound’s reported antibacterial efficacy across studies?

• Controlled Variables : Standardize bacterial strains (e.g., E. coli ATCC 25922), Ag₂O concentration (0.1–10 µg/mL), and exposure time (1–24 hrs). Use colony-forming unit (CFU) counts and LIVE/DEAD staining for quantitative comparisons .
• Statistical Analysis : Apply ANOVA with post-hoc Tukey tests to differentiate efficacy across experimental groups. Report minimum inhibitory concentration (MIC) with 95% confidence intervals .

Methodological Guidance for Data Handling

Q. What strategies minimize redundancy when presenting this compound characterization data in publications?

• Data Curation : Consolidate XRD, SEM, and BET surface area data into composite figures. Use appendices for raw datasets (e.g., full FTIR spectra). In the discussion, emphasize trends (e.g., crystallite size vs. catalytic activity) rather than repeating experimental details .

Q. How should researchers validate computational models (e.g., DFT) predicting this compound’s electronic properties?

• Validation Protocol : Compare calculated band structures with angle-resolved photoemission spectroscopy (ARPES). For surface energy models, use atomic force microscopy (AFM) to validate predicted surface morphologies .